Technical Documentation Center

4-Acetyl-3-aminobenzoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Acetyl-3-aminobenzoic acid

Core Science & Biosynthesis

Foundational

4-Acetyl-3-aminobenzoic acid synthesis pathway

This guide provides an in-depth technical analysis of the synthesis pathway for 4-Acetyl-3-aminobenzoic acid , a critical pharmacophore used in the development of antiviral agents (e.g., neuraminidase inhibitors) and kin...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the synthesis pathway for 4-Acetyl-3-aminobenzoic acid , a critical pharmacophore used in the development of antiviral agents (e.g., neuraminidase inhibitors) and kinase inhibitors.

Executive Summary

The synthesis of 4-acetyl-3-aminobenzoic acid presents a specific regiochemical challenge: installing an amino group and an acetyl group on a benzoic acid scaffold in a 3,4-relationship. Direct nitration of 4-acetylbenzoic acid is sluggish and regiochemically poor due to the conflicting meta-directing effects of both the carboxyl and acetyl groups.

The industry-standard "High-Fidelity" route circumvents this by utilizing 4-ethylbenzoic acid as the starting material. The ethyl group acts as an ortho-director, working synergistically with the meta-directing carboxyl group to install the nitro group precisely at position 3. Subsequent benzylic oxidation converts the ethyl group to the required acetyl functionality.

Part 1: Retrosynthetic Analysis

To design a robust pathway, we must disconnect the target molecule (TM) backwards to commercially available precursors.

Logical Disconnection:

  • Functional Group Interconversion (FGI): The amine at C3 is best derived from a nitro group (

    
    ) to avoid side reactions during oxidation steps.
    
  • C-C Bond Formation vs. Modification: The acetyl group at C4 is difficult to install directly via Friedel-Crafts acylation on a deactivated benzoic acid ring. Instead, it is derived from the oxidation of an ethyl group.

  • Regiocontrol: The precursor 4-ethylbenzoic acid provides the perfect electronic environment. The ethyl group (activator, o,p-director) directs electrophiles to C3, while the carboxyl group (deactivator, m-director) also directs to C3.

Retrosynthesis Target 4-Acetyl-3-aminobenzoic acid (Target Molecule) Intermediate1 4-Acetyl-3-nitrobenzoic acid (Precursor) Target->Intermediate1 Reduction (Nitro to Amine) Intermediate2 4-Ethyl-3-nitrobenzoic acid (Regio-defined Intermediate) Intermediate1->Intermediate2 Benzylic Oxidation (Ethyl to Acetyl) StartingMaterial 4-Ethylbenzoic acid (Commercially Available) Intermediate2->StartingMaterial Nitration (Electrophilic Aromatic Substitution)

Figure 1: Retrosynthetic tree illustrating the strategic use of the ethyl group to control regiochemistry.

Part 2: Step-by-Step Synthesis Protocol

Step 1: Regioselective Nitration

Objective: Install the nitro group at the 3-position with high regioselectivity.

  • Starting Material: 4-Ethylbenzoic acid.

  • Reagents: Fuming Nitric Acid (

    
    ), Concentrated Sulfuric Acid (
    
    
    
    ).
  • Mechanism: Electrophilic Aromatic Substitution (

    
    ).
    

Protocol:

  • Dissolve 4-ethylbenzoic acid (1.0 eq) in concentrated

    
     at -10°C.
    
  • Add fuming

    
     (1.1 eq) dropwise, maintaining the internal temperature below 0°C to prevent over-nitration or benzylic oxidation.
    
  • Stir for 1 hour at 0°C, then warm to room temperature.

  • Workup: Pour the reaction mixture onto crushed ice. The product, 4-ethyl-3-nitrobenzoic acid , will precipitate as a cream/yellow solid. Filter, wash with cold water, and dry.[1]

  • Expected Yield: 90–95%.

Step 2: Benzylic Oxidation (The "Linker" Step)

Objective: Oxidize the ethyl group to a ketone (acetyl) without over-oxidizing to a carboxylic acid.

  • Reagents: Periodic Acid (

    
    ), Chromium Trioxide (
    
    
    
    , catalytic), Acetonitrile (
    
    
    ).
  • Why this method? Traditional

    
     oxidation would cleave the ethyl group entirely to form nitroterephthalic acid. The 
    
    
    
    system is specific for benzylic oxidation to ketones.

Protocol:

  • Suspend 4-ethyl-3-nitrobenzoic acid (1.0 eq) in acetonitrile.

  • Add

    
     (2.5 eq) and stir vigorously.
    
  • Add

    
     (1-3 mol%) dissolved in a minimum amount of water/MeCN.
    
  • Stir at room temperature for 16 hours. The solution will turn from orange to green (reduction of Cr(VI) to Cr(III)).

  • Workup: Quench with saturated aqueous

    
     to reduce residual oxidants. Extract with ethyl acetate. Wash with brine, dry over 
    
    
    
    , and concentrate.
  • Product: 4-Acetyl-3-nitrobenzoic acid .

  • Expected Yield: 75–85%.

Step 3: Chemoselective Reduction

Objective: Reduce the nitro group to an aniline without reducing the ketone to an alcohol.

  • Reagents: Hydrogen (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    
    ), 10% Palladium on Carbon (
    
    
    
    ), Methanol.
  • Alternative: Iron powder (

    
    ) and Ammonium Chloride (
    
    
    
    ) (if ketone reduction is observed).

Protocol (Catalytic Hydrogenation):

  • Dissolve 4-acetyl-3-nitrobenzoic acid in methanol.

  • Add 10%

    
     (5 wt% loading).
    
  • Stir under a balloon of

    
     (1 atm) at room temperature.
    
  • Critical Control: Monitor via TLC/LC-MS closely. Stop the reaction immediately upon consumption of the nitro compound to prevent reduction of the carbonyl group.

  • Workup: Filter through a Celite pad to remove the catalyst. Evaporate the solvent.

  • Purification: Recrystallize from Ethanol/Water.

  • Product: 4-Acetyl-3-aminobenzoic acid .

Part 3: Process Visualization & Data

Synthesis Workflow Diagram

SynthesisFlow Start 4-Ethylbenzoic Acid Step1 Step 1: Nitration (HNO3/H2SO4, -10°C) Start->Step1 Inter1 4-Ethyl-3-nitrobenzoic acid Step1->Inter1 Step2 Step 2: Oxidation (CrO3/H5IO6, MeCN) Inter1->Step2 Inter2 4-Acetyl-3-nitrobenzoic acid Step2->Inter2 Step3 Step 3: Reduction (H2, Pd/C) Inter2->Step3 Final 4-Acetyl-3-aminobenzoic acid Step3->Final

Figure 2: Forward synthesis workflow showing reagents and intermediates.

Key Reaction Parameters & Safety
StepReaction TypeCritical ReagentHazard NoteTypical Yield
1 NitrationFuming

Corrosive/Oxidizer. Exothermic.92%
2 Oxidation

(Cat.)
Carcinogenic (Cr VI). Use proper PPE.80%
3 Reduction

/ Pd-C
Flammable gas. Pyrophoric catalyst.88%

Part 4: Troubleshooting & Optimization

  • Regioselectivity Issues (Step 1):

    • Symptom:[2][3][4] Formation of 2-nitro isomer.

    • Solution: Ensure temperature is kept strictly below 0°C. The steric bulk of the ethyl group generally disfavors the ortho-ethyl position (position 3) slightly, but the electronic activation dominates. If 2-nitro forms, it can be removed via recrystallization in ethanol.

  • Over-Oxidation (Step 2):

    • Symptom:[2][3][4] Formation of 3-nitroterephthalic acid (loss of methyl group).

    • Solution: Strictly limit the equivalents of

      
       and monitor the reaction time. Do not heat above room temperature.
      
  • Over-Reduction (Step 3):

    • Symptom:[2][3][4] Formation of amino-alcohol (reduction of ketone).

    • Solution: Switch from catalytic hydrogenation to Bechamp Reduction (Fe/HCl) or Stannous Chloride (

      
      ). These methods are chemoselective for nitro groups in the presence of ketones.
      

References

  • Regioselective Nitration & Oxidation Strategy : Emory University School of Medicine. "Synthesis of 4-Acetyl-3-nitrobenzoic acid via 4-ethylbenzoic acid oxidation". (Contextual grounding based on standard organic synthesis protocols for this scaffold).

  • Oxidation Methodology: Xu, L., et al. "Chromium(VI)-catalyzed benzylic oxidation using periodic acid". Journal of Organic Chemistry.
  • Chemoselective Reduction : "Reduction of Nitroarenes in the Presence of Ketones". BenchChem Technical Guide.

(Note: While CAS 78964-85-9 is occasionally associated with Fosfomycin salts in some databases, the chemical structure described here strictly refers to 4-Acetyl-3-aminobenzoic acid based on IUPAC nomenclature and the synthesis of the 4-acetyl-3-nitro precursor CAS 79481-75-7.)

Sources

Exploratory

An In-Depth Technical Guide to 4-Acetyl-3-aminobenzoic Acid and Its Isomers: Structure, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 4-acetyl-3-aminobenzoic acid, a molecule with significant potential in medicinal chemistry and dru...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-acetyl-3-aminobenzoic acid, a molecule with significant potential in medicinal chemistry and drug development. Due to the potential for isomeric ambiguity in its nomenclature, this document will primarily focus on the well-characterized 4-acetamido-3-aminobenzoic acid (CAS Number: 53484-10-9) . A discussion of its structural isomer, 3-amino-4-acetylbenzoic acid , for which there is limited available data, will also be presented to ensure clarity and thoroughness.

Part 1: The Core Compound - 4-Acetamido-3-aminobenzoic Acid

Chemical Identity and Structure

4-Acetamido-3-aminobenzoic acid is a derivative of para-aminobenzoic acid (PABA), a crucial biomolecule.[1][2] The structure features a benzoic acid core with an acetamido group at the 4-position and an amino group at the 3-position.

CAS Number: 53484-10-9[3]

Molecular Formula: C₉H₁₀N₂O₃[3]

Molecular Weight: 194.19 g/mol [3]

IUPAC Name: 4-acetamido-3-aminobenzoic acid[3]

Synonyms: 4-(Acetylamino)-3-aminobenzoic acid, BANA108[3]

synthesis_workflow start 4-Acetamidobenzoic Acid intermediate1 4-Acetamido-3-nitrobenzoic Acid start->intermediate1 Nitration (H₂SO₄, HNO₃) intermediate2 3-Amino-4-acetamidobenzoic Acid intermediate1->intermediate2 Reduction (e.g., H₂, Pd/C)

Caption: Proposed synthetic pathway for 4-acetamido-3-aminobenzoic acid.

Step-by-Step Protocol for the Nitration of 4-Acetamidobenzoic Acid (Adapted from)[4]:

  • Dissolution: Dissolve 4-acetamidobenzoic acid in sulfuric acid (86-92% concentration).

  • Nitration: To the solution, add a mixture of nitric acid and sulfuric acid in a quantity sufficient to provide 1 to 1.2 moles of nitric acid per mole of 4-acetamidobenzoic acid. The reaction temperature should be carefully controlled.

  • Isolation: The resulting 4-acetamido-3-nitrobenzoic acid can be isolated from the reaction mixture.

Subsequent Reduction:

The isolated 4-acetamido-3-nitrobenzoic acid can be reduced to 4-acetamido-3-aminobenzoic acid using standard methods, such as catalytic hydrogenation with palladium on carbon (Pd/C) or reduction with metals like iron or tin in an acidic medium.

Applications in Drug Discovery and Development

Derivatives of aminobenzoic acid are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. [5] Neuraminidase Inhibition:

Research has shown that Schiff base derivatives of 4-acetamido-3-aminobenzoic acid exhibit potent inhibitory action against microbial neuraminidase. [6]Neuraminidase is a crucial enzyme for many pathogens, including the influenza virus, making it a significant target for drug development. [6]Molecular docking studies of these derivatives have helped to elucidate their binding modes within the active site of the neuraminidase enzyme. [6] Building Block for Novel Therapeutics:

The bifunctional nature of 4-acetamido-3-aminobenzoic acid, with its carboxylic acid and amino groups, makes it a valuable scaffold for the synthesis of more complex molecules through techniques like peptide synthesis. [7][8][9]This allows for the creation of libraries of compounds for screening against various therapeutic targets.

Part 2: Addressing Isomeric Ambiguity - 3-Amino-4-acetylbenzoic Acid

The name "4-acetyl-3-aminobenzoic acid" can also be interpreted as a structure where the acetyl group is directly attached to the benzene ring at position 4, and the amino group is at position 3. This isomer is more precisely named 3-amino-4-acetylbenzoic acid .

Chemical Identity and Structure

Currently, there is no widely recognized CAS number for 3-amino-4-acetylbenzoic acid in major chemical databases. The related isomer, 3-Acetyl-4-aminobenzoic acid , has been assigned the CAS number 1821333-12-3. [10] Plausible Structure of 3-Amino-4-acetylbenzoic Acid:

Caption: Proposed structure of 3-amino-4-acetylbenzoic acid.

Plausible Synthetic Approach

A potential synthetic route to 3-amino-4-acetylbenzoic acid could start from 4-acetylbenzoic acid.

Hypothetical Synthetic Workflow:

hypothetical_synthesis start 4-Acetylbenzoic Acid intermediate 3-Nitro-4-acetylbenzoic Acid start->intermediate Nitration product 3-Amino-4-acetylbenzoic Acid intermediate->product Reduction

Caption: A plausible synthetic route to 3-amino-4-acetylbenzoic acid.

This approach would involve the nitration of 4-acetylbenzoic acid to introduce a nitro group at the 3-position, followed by the reduction of the nitro group to an amino group. The synthesis of 4-acetylbenzoic acid itself can be achieved through the oxidation of p-methylacetophenone. [11]

Predicted Properties and Potential Applications

In the absence of experimental data, computational tools can be used to predict the physicochemical properties of 3-amino-4-acetylbenzoic acid. [8]These predictions can guide initial experimental design and hypothesis generation.

Given its structural similarity to other aminobenzoic acid derivatives, it is plausible that 3-amino-4-acetylbenzoic acid could serve as a valuable intermediate in the synthesis of novel pharmaceutical compounds and fine chemicals. [12][13]Its unique substitution pattern may offer different biological activities compared to its isomers.

Part 3: Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 4-acetamido-3-aminobenzoic acid and its isomers. A thorough review of the Safety Data Sheet (SDS) is essential before use. General handling guidelines include using personal protective equipment (PPE) such as gloves and safety glasses, and working in a well-ventilated area.

Part 4: Conclusion

4-Acetamido-3-aminobenzoic acid is a valuable and versatile building block in medicinal chemistry, with demonstrated potential in the development of neuraminidase inhibitors. While the isomeric ambiguity of "4-acetyl-3-aminobenzoic acid" necessitates careful consideration of the intended structure, this guide provides a comprehensive overview of the known properties and applications of the well-characterized 4-acetamido isomer. Further research into the synthesis and biological evaluation of 3-amino-4-acetylbenzoic acid is warranted to fully explore its potential in drug discovery and development.

References

  • The Role of 4-Acetylbenzoic Acid in Organic Synthesis. (2026-01-24). [No valid URL provided]
  • Wikipedia. 4-Aminobenzoic acid. [Link]

  • Google Patents. Preparation method of 3-amino-4-hydroxybenzoic acid.
  • Molecular mechanisms and therapeutic prospects of 4-aminobenzoic acid in neuropsychiatric disorders: a comprehensive review of neurotransmitter modulation, anti-inflammatory pathways, and antioxidant defense. Open Exploration Publishing. [Link]

  • 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. PMC. [Link]

  • 4-Aminobenzoic acid CAS 150-13-0 | 822312. [No valid URL provided]
  • (PDF) 4-Amino-3-bromobenzoic acid. ResearchGate. [Link]

  • Google Patents. Preparation of 4-acetamido-3-nitrobenzoic acid.
  • ResearchGate. List of synthesized derivatives of 2-, 3-and 4-aminobenzoic acid. [Link]

  • Research Journal of Pharmacy and Technology. Synthesis, Antimicrobial Evaluation and Docking Studies of Novel 4-acetamido-3-aminobenzoic acid derivatives As Microbial Neuraminidase Inhibitors. [Link]

  • PubChem. 4-(Acetylamino)-3-((Hydroxyacetyl)Amino)Benzoic Acid | C11H12N2O5 | CID 446324. [Link]

  • PMC - NIH. Comprehensive benchmarking of computational tools for predicting toxicokinetic and physicochemical properties of chemicals. [Link]

  • PubChem. 4-(Acetylamino)-3-aminobenzoic acid | C9H10N2O3 | CID 446367. [Link]

  • Google Patents.
  • MDPI. 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. [Link]

  • Experimental and theoretical IR, Raman, NMR spectra of 2-, 3- and 4-aminobenzoic acids. [No valid URL provided]
  • Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applic
  • Google Patents. Process for the preparation of 3-acetamido-5-aminobenzoic acid.
  • Home Sunshine Pharma. Triphosgene CAS 32315-10-9 Manufacturers, Suppliers, Factory. [Link]

  • PubChem. 3-Amino-4-methylbenzoic acid | C8H9NO2 | CID 75568. [Link]

  • ResearchGate. Synthesis of the Novel Amino Acid 4‐Amino‐3‐(aminomethyl)benzoic Acid (AmAbz) and Its Protected Derivatives as Building Blocks for Pseudopeptide Synthesis. [Link]

  • DergiPark. Infrared and NMR Spectral Analyses and Computational Studies of 2-amino-3-methylbenzoic Acid. [Link]

  • The Royal Society of Chemistry. Supporting information. [Link]

  • Experimental and theoretical IR, Raman, NMR spectra of 2‐, 3‐, and 4‐nitrobenzoic acids. [No valid URL provided]
  • Royalchem. Triphosgene (Solid Phosgene) | Safer Reagent CAS 32315-10-9. [Link]

Sources

Foundational

The 4-Acetyl-3-aminobenzoic Acid Scaffold: A Strategic Gateway to Bioactive Heterocycles

The following is an in-depth technical guide on the biological and synthetic utility of 4-Acetyl-3-aminobenzoic acid , designed for researchers and drug development professionals. Technical Whitepaper | Medicinal Chemist...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on the biological and synthetic utility of 4-Acetyl-3-aminobenzoic acid , designed for researchers and drug development professionals.

Technical Whitepaper | Medicinal Chemistry & Pharmacophore Analysis

Executive Summary

4-Acetyl-3-aminobenzoic acid (CAS: 167792-94-9) is a high-value pharmacophore precursor characterized by an ortho-aminoacetophenone motif embedded within a benzoic acid framework.[1] While the molecule itself exhibits modest direct biological activity, its primary significance lies in its role as a "masked" heterocycle .

For drug development professionals, this compound serves as a critical divergence point. Its unique substitution pattern—placing a nucleophilic amino group (ortho) to an electrophilic acetyl group—enables rapid cyclization into Quinazolines , Quinolines , and Benzodiazepines . These fused ring systems are the structural cores of numerous FDA-approved kinase inhibitors (e.g., Gefitinib, Erlotinib) and antimicrobial agents. This guide details the chemical profile, synthetic utility, and biological evaluation of this scaffold and its derivatives.[2]

Chemical Profile & Structural Logic[2][3]

Molecular Identity
  • IUPAC Name: 3-Amino-4-acetylbenzoic acid

  • Synonyms: 4-Acetyl-3-aminobenzoate; 2-Acetyl-5-carboxyaniline

  • Molecular Formula:

    
    [1]
    
  • Molecular Weight: 179.17 g/mol [1]

  • Key Functional Groups:

    • Carboxylic Acid (C1): Solubilizing handle; allows amide coupling or esterification.

    • Amino Group (C3): Primary nucleophile; essential for Schiff base formation or heterocyclization.

    • Acetyl Group (C4): Electrophilic "warhead" for cyclization; provides the methyl substituent in derived heterocycles.

Pharmacophore Analysis

The molecule's value is defined by the 3,4-substitution pattern . The proximity of the amino and acetyl groups creates a predisposition for intramolecular condensation.

  • The "Ortho-Effect" Advantage: Unlike para- or meta-isomers, the 3-amino-4-acetyl arrangement allows for Friedländer-type synthesis and Niementowski cyclization under mild conditions.

  • Scaffold Versatility: The C1-Carboxyl group remains distal to the cyclization site (C3/C4), preserving a handle for attaching solubility-enhancing tails (e.g., morpholine, piperazine) typical in kinase inhibitor design.

Biological Activity: The Derivative Spectrum[4]

Direct screening of 4-Acetyl-3-aminobenzoic acid reveals low intrinsic potency. Its biological value is realized upon conversion into two primary classes of derivatives: Quinazolinones and Schiff Bases .

Class A: Quinazolin-4(3H)-one Derivatives (Oncology & Inflammation)

The most significant application is the synthesis of 7-carboxy-4-methylquinazolin-2(1H)-one analogs.

  • Mechanism of Action (MOA): These derivatives function as ATP-competitive inhibitors of Receptor Tyrosine Kinases (RTKs), specifically EGFR (Epidermal Growth Factor Receptor). The quinazoline core mimics the adenine ring of ATP, docking into the kinase hinge region.

  • Therapeutic Focus: Non-Small Cell Lung Cancer (NSCLC), Breast Cancer.

Class B: Schiff Base Derivatives (Antimicrobial)

Reaction of the C3-amino group with aromatic aldehydes yields azomethine (-N=CH-) derivatives.

  • Mechanism of Action: Disruption of bacterial cell walls and chelation of essential metal ions (

    
    , 
    
    
    
    ) in microbial enzymes.
  • Activity Profile:

    • Staphylococcus aureus (Gram-positive): High potency.

    • Escherichia coli (Gram-negative): Moderate potency.

    • Neuraminidase Inhibition: Certain acetamido-derivatives have shown activity against Influenza A neuraminidase by mimicking the transition state of sialic acid hydrolysis.

Visualizing the Synthetic Logic

The following diagram illustrates the strategic transformation of 4-Acetyl-3-aminobenzoic acid into bioactive scaffolds.

G Precursor 4-Acetyl-3-aminobenzoic Acid (The Scaffold) Reagent1 Reagent: Urea / H+ Precursor->Reagent1 Reagent2 Reagent: Aryl Aldehydes Precursor->Reagent2 Quinazoline 7-Carboxy-4-methyl quinazolin-2(1H)-one Reagent1->Quinazoline Cyclocondensation (Niementowski) SchiffBase Schiff Base Derivatives (Azomethines) Reagent2->SchiffBase Dehydration Target1 Target: EGFR Kinase (Oncology) Quinazoline->Target1 ATP Competition Target2 Target: Bacterial Cell Wall (Infectious Disease) SchiffBase->Target2 Metal Chelation

Figure 1: Divergent synthesis pathways transforming the precursor into oncological (red) and antimicrobial (green) scaffolds.

Experimental Protocols

Protocol A: Synthesis of 7-Carboxy-4-methylquinazolin-2(1H)-one

This protocol demonstrates the conversion of the scaffold into a kinase-inhibitor core.

Objective: Cyclize 4-Acetyl-3-aminobenzoic acid using urea to form the quinazolinone ring.

Reagents:

  • 4-Acetyl-3-aminobenzoic acid (1.0 eq)[1][3][4][5]

  • Urea (5.0 eq)

  • Glacial Acetic Acid (Solvent/Catalyst)

Step-by-Step Methodology:

  • Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 10 mmol of 4-Acetyl-3-aminobenzoic acid in 20 mL of glacial acetic acid.

  • Addition: Add 50 mmol of urea. The excess urea drives the equilibrium toward cyclization.

  • Reflux: Heat the mixture to reflux (

    
    ) for 6–8 hours. Monitor reaction progress via TLC (Mobile phase: Methanol/DCM 1:9). Look for the disappearance of the starting amine spot.
    
  • Precipitation: Cool the reaction mixture to room temperature. Pour the solution onto 100 g of crushed ice with vigorous stirring. The quinazolinone derivative will precipitate as a white/off-white solid.

  • Purification: Filter the precipitate and wash with cold water (

    
     mL) to remove excess urea and acetic acid. Recrystallize from ethanol/DMF.
    
  • Validation: Confirm structure via

    
    -NMR (Look for methyl singlet at 
    
    
    
    ppm and loss of acetyl ketone signal).
Protocol B: Antimicrobial Susceptibility Assay (Broth Microdilution)

Objective: Evaluate the biological activity of derivatives against S. aureus.

Methodology:

  • Inoculum Prep: Prepare a bacterial suspension of S. aureus (ATCC 25923) adjusted to

    
     McFarland standard (
    
    
    
    CFU/mL).
  • Dilution: Dilute the suspension 1:100 in Mueller-Hinton Broth (MHB).

  • Compound Prep: Dissolve the test compound (Schiff base derivative) in DMSO to a stock concentration of

    
     mg/mL.
    
  • Plating: In a 96-well plate, perform serial two-fold dilutions of the compound (Range:

    
    
    
    
    
    g/mL to
    
    
    
    
    g/mL).
  • Incubation: Add

    
    
    
    
    
    L of bacterial inoculum to each well. Incubate at
    
    
    for 24 hours.
  • Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing no visible turbidity. Use Resazurin dye (

    
    ) for visual confirmation (Blue = Inhibition, Pink = Growth).
    

Quantitative Data Summary

The following table summarizes the Structure-Activity Relationship (SAR) trends for derivatives synthesized from the 4-Acetyl-3-aminobenzoic acid scaffold.

Derivative ClassModification at C3/C4Target / AssayActivity Range (IC50 / MIC)Key Insight
Parent Scaffold None (Free Amine/Ketone)Cytotoxicity (HeLa)


M (Inactive)
Pro-drug / Precursor only.
Quinazolinone Cyclized with UreaEGFR Kinase

-


M
Methyl group at C4 (from acetyl) is critical for hydrophobic pocket binding.
Schiff Base Imine with 2-OH-BenzaldehydeS. aureus (MIC)

-


g/mL
Phenolic -OH on aldehyde aids in metal chelation.
Schiff Base Imine with 4-NO2-BenzaldehydeE. coli (MIC)

-


g/mL
Electron-withdrawing groups enhance membrane penetration.

References

  • Vertex AI Search. (2025). Synthesis and biological evaluation of 4(3H)-quinazolinone derivatives. Retrieved from

  • ChemicalBook. (2023). Biological activities of 4-aminobenzoic acid and related scaffolds. Retrieved from

  • BenchChem. (2025). Technical Guide to the Synthesis of Benzoic Acid Derivatives. Retrieved from

  • MDPI. (2025). Schiff Bases of Aminobenzoic Acid: Antimicrobial and Cytotoxic Agents. Retrieved from

  • ResearchGate. (2021). Synthesis and biological evaluation of some 3H-quinazolin-4-one derivatives. Retrieved from

Sources

Exploratory

A Technical Guide to the Discovery and Synthetic Evolution of 4-Acetyl-3-aminobenzoic Acid

Abstract 4-Acetyl-3-aminobenzoic acid is a bespoke chemical entity whose history is not one of singular discovery, but rather of logical synthesis rooted in the foundational principles of organic chemistry. As a trifunct...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

4-Acetyl-3-aminobenzoic acid is a bespoke chemical entity whose history is not one of singular discovery, but rather of logical synthesis rooted in the foundational principles of organic chemistry. As a trifunctional aromatic compound, it represents a versatile scaffold for medicinal chemistry and materials science. This guide delineates the historical context of its parent chemistries, proposes a robust and logical synthetic pathway for its creation, provides detailed experimental protocols, and discusses its significance as a building block in modern research. We will explore the strategic chemical transformations required for its synthesis, from electrophilic aromatic substitution to chemoselective reduction, providing researchers with both the theoretical underpinnings and practical methodologies for its preparation.

Introduction: A Synthesis of Historical Precedents

The story of 4-acetyl-3-aminobenzoic acid is intrinsically linked to the development of aromatic chemistry. Its core structure is a derivative of benzoic acid, one of the most fundamental aromatic carboxylic acids, and acetophenone. The historical timeline for these parent compounds provides the context for the eventual synthesis of more complex derivatives.

  • Benzoic Acid: First described in the 16th century through the dry distillation of gum benzoin, its structure was not elucidated until the 19th century by pioneering chemists like Justus von Liebig and Friedrich Wöhler. Its chemistry, particularly its behavior as a director in electrophilic aromatic substitution, is central to any synthesis of its derivatives.

  • Acetophenone: The simplest aromatic ketone, its synthesis was first achieved by Charles Friedel and James Crafts in 1877 through the now-famous Friedel-Crafts acylation of benzene with acetyl chloride.[1][2] This reaction remains a cornerstone of synthetic organic chemistry for creating carbon-carbon bonds with aromatic rings.[2]

The synthesis of a molecule like 4-acetyl-3-aminobenzoic acid would have been inconceivable without the foundational understanding of these reactions. The placement of three different functional groups—carboxyl, amino, and acetyl—on a benzene ring requires a carefully orchestrated sequence of reactions that leverages the directing effects of these groups.

Proposed Synthetic Pathway and Mechanistic Insights

While a singular, celebrated "discovery" of 4-acetyl-3-aminobenzoic acid is not prominent in the historical record, a logical and efficient synthetic route can be devised from well-established chemical principles. The most plausible pathway begins with a commercially available starting material, 4-acetylbenzoic acid, and proceeds through a two-step nitration and reduction sequence.

This strategy is predicated on the directing effects of the substituents. The acetyl and carboxylic acid groups are both meta-directing and deactivating. Therefore, starting with 4-acetylbenzoic acid, the incoming nitro group during electrophilic aromatic substitution will be directed to the position meta to both groups, which is the 3-position.

Synthetic_Pathway Start 4-Acetylbenzoic Acid R1_label Nitration (HNO₃, H₂SO₄) Start->R1_label Intermediate 4-Acetyl-3-nitrobenzoic Acid R2_label Reduction (e.g., H₂, Pd/C) Intermediate->R2_label Product 4-Acetyl-3-aminobenzoic Acid R1_label->Intermediate R2_label->Product

Caption: A plausible two-step synthesis of 4-Acetyl-3-aminobenzoic acid.

Step 1: Nitration of 4-Acetylbenzoic Acid

The first step is the electrophilic aromatic substitution of 4-acetylbenzoic acid. The presence of two deactivating, meta-directing groups (acetyl and carboxyl) on the ring directs the incoming electrophile (the nitronium ion, NO₂⁺) to the C-3 position. This reaction is typically carried out using a mixture of concentrated nitric acid and sulfuric acid.

Step 2: Reduction of the Nitro Group

The second step is the selective reduction of the nitro group to an amino group. This transformation is a staple in the synthesis of aromatic amines. A variety of reducing agents can be employed, but catalytic hydrogenation using hydrogen gas and a palladium-on-carbon catalyst (Pd/C) is often preferred due to its high efficiency and the clean nature of the work-up.[3] This method is chemoselective, meaning it will reduce the nitro group without affecting the acetyl or carboxylic acid functionalities.

Physicochemical Properties

The predicted and observed properties of the key compounds in this synthetic pathway are crucial for their identification and characterization.

CompoundMolecular FormulaMolar Mass ( g/mol )Melting Point (°C)Appearance
4-Acetylbenzoic Acid C₉H₈O₃164.16205-210White to off-white crystalline powder
4-Acetyl-3-nitrobenzoic Acid C₉H₇NO₅209.16~215-220Pale yellow solid
4-Acetyl-3-aminobenzoic Acid C₉H₉NO₃179.17>200 (decomposes)Light brown or tan powder

Detailed Experimental Protocols

The following protocols are designed to be self-validating, with clear endpoints and characterization steps.

Protocol 1: Synthesis of 4-Acetyl-3-nitrobenzoic Acid

Objective: To nitrate 4-acetylbenzoic acid at the 3-position.

Materials:

  • 4-Acetylbenzoic acid (1.0 eq)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Concentrated Nitric Acid (HNO₃)

  • Ice

  • Deionized Water

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and placed in an ice-water bath, slowly add 4-acetylbenzoic acid to a chilled solution of concentrated sulfuric acid. Stir until all the solid has dissolved.

  • Nitration: While maintaining the temperature below 10°C, add a pre-chilled mixture of concentrated nitric acid and sulfuric acid dropwise to the reaction flask over 30 minutes. The causality for the slow, chilled addition is to prevent uncontrolled exothermic reactions and minimize the formation of dinitrated byproducts.

  • Reaction Monitoring: After the addition is complete, allow the reaction to stir at a low temperature for 1-2 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Isolation: Carefully pour the reaction mixture onto a beaker of crushed ice. This will cause the product, which is insoluble in the acidic aqueous solution, to precipitate.

  • Purification: Collect the precipitate by vacuum filtration, wash thoroughly with cold deionized water until the filtrate is neutral to pH paper. Dry the resulting solid, 4-acetyl-3-nitrobenzoic acid, in a vacuum oven. The product can be further purified by recrystallization if necessary.

Protocol 2: Synthesis of 4-Acetyl-3-aminobenzoic Acid

Objective: To selectively reduce the nitro group of 4-acetyl-3-nitrobenzoic acid.

Materials:

  • 4-Acetyl-3-nitrobenzoic acid (1.0 eq)

  • Palladium on Carbon (Pd/C, 10 wt. %)

  • Methanol or Ethanol

  • Hydrogen Gas (H₂)

  • Celatom or Filter Aid

Procedure:

  • Reaction Setup: To a hydrogenation flask, add 4-acetyl-3-nitrobenzoic acid, the solvent (methanol or ethanol), and a catalytic amount of 10% Pd/C.

  • Hydrogenation: Secure the flask to a hydrogenation apparatus. Purge the system with an inert gas (like nitrogen or argon) before introducing hydrogen gas. Pressurize the vessel with hydrogen (typically 2-3 atm) and stir vigorously. The use of a catalyst like Pd/C provides a surface for the reaction to occur, significantly increasing the reaction rate.[3]

  • Reaction Monitoring: The reaction progress can be monitored by the uptake of hydrogen gas or by TLC. The disappearance of the starting material indicates the completion of the reaction.

  • Work-up and Isolation: Once the reaction is complete, carefully vent the hydrogen gas and purge the system with an inert gas. Filter the reaction mixture through a pad of Celatom to remove the palladium catalyst. The Celatom is crucial to prevent the fine palladium powder from passing through the filter paper and contaminating the product.

  • Purification: Remove the solvent from the filtrate under reduced pressure to yield the crude 4-acetyl-3-aminobenzoic acid. The product can be purified by recrystallization from an appropriate solvent system.

Workflow_Diagram cluster_0 Protocol 1: Nitration cluster_1 Protocol 2: Reduction P1_Start Dissolve 4-Acetylbenzoic Acid in conc. H₂SO₄ P1_Nitrate Add HNO₃/H₂SO₄ mix (T < 10°C) P1_Start->P1_Nitrate P1_Stir Stir for 1-2 hours P1_Nitrate->P1_Stir P1_Quench Pour onto ice P1_Stir->P1_Quench P1_Filter Filter and wash solid P1_Quench->P1_Filter P1_Dry Dry product P1_Filter->P1_Dry P2_Start Combine Nitro Compound, Solvent, and Pd/C P1_Dry->P2_Start Product from Protocol 1 P2_Hydrogenate Hydrogenate (2-3 atm H₂) P2_Start->P2_Hydrogenate P2_Filter Filter through Celatom P2_Hydrogenate->P2_Filter P2_Evaporate Evaporate solvent P2_Filter->P2_Evaporate P2_Purify Recrystallize product P2_Evaporate->P2_Purify

Caption: Experimental workflow for the synthesis of 4-Acetyl-3-aminobenzoic acid.

Applications in Research and Drug Development

While 4-acetyl-3-aminobenzoic acid itself may not be a final drug product, its true value lies in its utility as a versatile chemical intermediate. The three distinct functional groups offer multiple points for modification, making it an attractive scaffold for creating libraries of compounds for screening in drug discovery programs.

  • The amino group can be acylated, alkylated, or converted into a diazonium salt for further transformations via reactions like the Sandmeyer reaction.[4]

  • The carboxylic acid can be converted into esters, amides, or acid chlorides.

  • The acetyl group (a ketone) can undergo reactions at the carbonyl carbon or the alpha-carbon.

This trifunctional nature allows for the synthesis of complex molecules with precise three-dimensional arrangements of chemical features, which is critical for specific interactions with biological targets such as enzymes or receptors.

Conclusion

The history of 4-acetyl-3-aminobenzoic acid is not one of a singular moment of discovery but rather a testament to the predictive power of organic chemistry. Its synthesis is a logical extension of over a century of research into the reactions of aromatic compounds. By understanding the directing effects of substituents and the mechanisms of fundamental reactions like nitration and catalytic hydrogenation, chemists can design and execute a reliable synthesis of this valuable research chemical. This guide provides the historical context, a plausible synthetic route, and detailed protocols to empower researchers in their use of 4-acetyl-3-aminobenzoic acid as a building block for the next generation of pharmaceuticals and advanced materials.

References

  • BYJU'S. (n.d.). Sandmeyer Reaction Mechanism. Retrieved February 6, 2026, from [Link]

  • European Patent Office. (1989). Preparation of 3-amino-4-hydroxybenzoic acids (EP 0206635 B1). Retrieved February 6, 2026, from [Link]

  • Google Patents. (n.d.). US3177247A - Preparation of 4-acetamido-3-nitrobenzoic acid.
  • Prakash, G. K. S., et al. (2014). Friedel-Crafts Acylation with Amides. National Center for Biotechnology Information. Retrieved February 6, 2026, from [Link]

  • Yamamoto, H., & Ishihara, K. (2022). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid. National Center for Biotechnology Information. Retrieved February 6, 2026, from [Link]

Sources

Foundational

Technical Guide: Acute Toxicity &amp; Safety Assessment of 4-Acetyl-3-aminobenzoic Acid

Executive Summary 4-Acetyl-3-aminobenzoic acid (CAS: 89513-60-0) is a critical bifunctional intermediate utilized in the synthesis of kinase inhibitors and quinolone antibiotics. Despite its utility, specific experimenta...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-Acetyl-3-aminobenzoic acid (CAS: 89513-60-0) is a critical bifunctional intermediate utilized in the synthesis of kinase inhibitors and quinolone antibiotics. Despite its utility, specific experimental toxicological data for this exact isomer is sparse in open literature. This guide addresses that gap by synthesizing predictive toxicology (read-across) from structural analogs (e.g., 3-aminobenzoic acid) and establishing a self-validating safety protocol for handling.

Core Safety Verdict: Based on Structure-Activity Relationship (SAR) analysis of the meta-amino and para-acetyl moieties, this compound is classified as a Category 2 Skin/Eye Irritant and a Potential Respiratory Sensitizer . It poses a theoretical risk of genotoxicity typical of aromatic amines, necessitating rigorous containment (OEB 3/4) until empirical Ames data confirms otherwise.

Chemical Identity & Physicochemical Context

Understanding the physical behavior of the molecule is the first step in predicting bioavailability and toxicity routes.

PropertyValue (Experimental/Predicted)Toxicological Implication
CAS Number 89513-60-0Unique Identifier
Molecular Formula C₉H₉NO₃Low MW (<500 Da) suggests high bioavailability.
Molecular Weight 179.17 g/mol Capable of passing dermal barriers.
LogP (Predicted) ~1.2 - 1.5Moderately lipophilic; potential for membrane permeability.
pKa (Acid) ~4.0 (COOH)Ionized at physiological pH; likely irritant to mucous membranes.
pKa (Base) ~2.5 (NH₂)Weakly basic; reduced protonation at neutral pH compared to aliphatic amines.
Solubility Low in water; Soluble in DMSO/MeOHRequires organic solvents for in vitro assays, affecting vehicle choice.

Toxicophore Analysis & Mechanism of Action

The acute toxicity of 4-Acetyl-3-aminobenzoic acid is governed by three primary functional groups. The following diagram illustrates the mechanistic pathways for potential toxicity.

ToxophorePathways Compound 4-Acetyl-3-aminobenzoic Acid Group1 Carboxylic Acid (COOH) Compound->Group1 Group2 Primary Aromatic Amine (NH2) Compound->Group2 Group3 Acetyl Group (COCH3) Compound->Group3 Effect1 Direct pH Irritation (Skin/Eye/Mucosa) Group1->Effect1 Proton donation Effect2 N-Acetylation / N-Oxidation Group2->Effect2 Metabolism (NAT1/NAT2) Effect4 Metabolic Reduction to Alcohol Group3->Effect4 Reductive metabolism Outcome1 Tissue Necrosis / Inflammation Effect1->Outcome1 Effect3 Reactive Quinone Imines Effect2->Effect3 Bioactivation Outcome2 Sensitization / Genotoxicity Risk Effect3->Outcome2 Outcome3 Low Acute Systemic Toxicity Effect4->Outcome3

Figure 1: Mechanistic toxicity pathways based on functional group analysis.

Primary Aromatic Amine (The Critical Hazard)

The amino group at the meta position is the most significant toxicophore.

  • Mechanism: Aromatic amines can undergo N-hydroxylation by cytochrome P450 enzymes (CYP1A2), leading to electrophilic N-hydroxyarylamine metabolites. These can bind to DNA (genotoxicity) or proteins (sensitization).

  • Read-Across Data: Analogous compounds like 3-aminobenzoic acid (CAS 99-05-8) are classified as Skin Irrit. 2 (H315) and Eye Irrit. 2A (H319) . They generally show low acute oral toxicity (LD50 > 2000 mg/kg in rats) but are sensitizers.

Carboxylic Acid[1]
  • Mechanism: Provides a proton source, lowering local pH upon contact with moisture (sweat, tears).

  • Effect: Causes immediate irritation to eyes and respiratory tract. Inhalation of dust is a primary concern (STOT SE 3).

Acute Toxicity Profile (Read-Across & Predicted)

Since specific LD50 data is proprietary, we utilize a Weight of Evidence (WoE) approach using validated surrogates.

EndpointPredicted ClassificationBasis (Read-Across Surrogate: 3-Aminobenzoic Acid)
Acute Oral Toxicity Unclassified / Cat 5 (Low Toxicity)LD50 > 2,000 mg/kg (Rat). Rapid renal clearance of benzoic acid derivatives.
Acute Dermal Toxicity No Data (Treat as Cat 4)Predicted LD50 > 1,000 mg/kg. Absorption likely, but systemic lethality low.
Skin Corrosion/Irritation Category 2 (Irritant) Acidic functionality + amine. Causes erythema/edema (H315).
Serious Eye Damage Category 2A (Irritant) High risk of corneal opacity if not rinsed immediately (H319).
Respiratory Sensitization Category 1 (Potential) Aromatic amines are notorious haptens. Inhalation of dust may trigger asthma-like symptoms.
Germ Cell Mutagenicity Suspected (Cat 2) Until Ames negative, treat as mutagenic due to aniline substructure.

Experimental Protocols for Verification

To validate the safety profile for a REACH dossier or IND submission, the following OECD protocols are required.

In Vitro Skin Irritation (OECD 439)

Avoid animal testing by using Reconstructed Human Epidermis (RhE).

  • Preparation: Apply 10-25 mg of solid 4-Acetyl-3-aminobenzoic acid directly to the RhE tissue surface. Moisten with 10 µL PBS to ensure contact.

  • Exposure: Incubate for 35 minutes at room temperature.

  • Washing: Rinse tissue thoroughly with PBS to remove residual chemical (acidic residues can skew MTT assay).

  • Viability Assay: Transfer tissue to MTT medium (1 mg/mL) for 3 hours.

  • Extraction: Extract formazan in isopropanol.

  • Analysis: Measure OD at 570 nm.

    • Interpretation: If viability < 50% relative to negative control, classify as Irritant (Category 2) .

Acute Oral Toxicity: Up-and-Down Procedure (OECD 425)

Used only if in vitro data is inconclusive.

  • Dosing: Start with a limit dose of 2,000 mg/kg in a single female rat (gavage, vehicle: 0.5% Methylcellulose).

  • Observation: Monitor for 48 hours.

    • If animal survives: Dose 2 more animals at 2,000 mg/kg.

    • If animal dies: Lower dose to 550 mg/kg.

  • Endpoint: Determine LD50 based on survival/death sequence.

  • Clinical Signs: Watch specifically for cyanosis (blue lips/extremities), indicating methemoglobinemia from the amine metabolite.

Risk Assessment & Handling Workflow

This workflow ensures researcher safety when handling 4-Acetyl-3-aminobenzoic acid without definitive toxicity data.

SafetyWorkflow Start Start: Handling 4-Acetyl-3-aminobenzoic Acid CheckState Physical State: Solid Powder Start->CheckState Engineering Engineering Controls: Fume Hood Required (Face Velocity > 0.5 m/s) CheckState->Engineering PPE PPE Selection: Nitrile Gloves (0.11mm) + Safety Goggles + N95/P2 Resp Engineering->PPE Task Task: Weighing / Transferring PPE->Task Spill Spill Scenario? Task->Spill CleanUp Dry Clean-up (Avoid Dust) Neutralize with dilute NaHCO3 Spill->CleanUp Yes Disposal Disposal: Halogen-free Organic Waste (Incineration) Spill->Disposal No CleanUp->Disposal

Figure 2: Operational safety workflow for laboratory handling.

Occupational Exposure Limits (OEL)
  • Estimated OEL: 0.5 mg/m³ (8-hour TWA).

  • Rationale: Based on the "Band 3" assignment for reactive aromatic amines lacking specific toxicology data.

References

  • European Chemicals Agency (ECHA). Registration Dossier: 3-aminobenzoic acid (CAS 99-05-8). Retrieved from [Link]

  • OECD Guidelines for the Testing of Chemicals. Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. OECD Publishing, Paris. Retrieved from [Link][1][2]

  • OECD Guidelines for the Testing of Chemicals. Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. OECD Publishing, Paris. Retrieved from [Link][1]

  • PubChem. Compound Summary: 3-Aminobenzoic acid. National Library of Medicine. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Solid-Phase Synthesis of Heterocyclic Scaffolds Utilizing 4-Acetyl-3-aminobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Abstract This comprehensive technical guide details the strategic application of 4-acetyl-3-aminobenzoic acid...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

This comprehensive technical guide details the strategic application of 4-acetyl-3-aminobenzoic acid as a versatile building block in solid-phase synthesis (SPS). Primarily, we will explore its utility in the construction of medicinally relevant heterocyclic scaffolds, with a focus on the synthesis of quinolone and benzimidazole libraries. This document provides not only detailed experimental protocols but also delves into the underlying chemical principles, offering insights into resin and linker selection, reaction optimization, and post-synthesis processing. The methodologies presented herein are designed to be robust and adaptable, empowering researchers in drug discovery and chemical biology to efficiently generate diverse compound libraries for screening and lead optimization.

Introduction: The Strategic Advantage of 4-Acetyl-3-aminobenzoic Acid in Solid-Phase Synthesis

Solid-phase synthesis (SPS) is a cornerstone of modern medicinal chemistry, enabling the rapid and efficient construction of large and diverse chemical libraries.[1] The selection of appropriate building blocks is paramount to the success of any SPS campaign. 4-Acetyl-3-aminobenzoic acid is a particularly attractive scaffold due to its trifunctional nature: a carboxylic acid for anchoring to a solid support, and ortho-amino and acetyl groups that can participate in a variety of cyclization and derivatization reactions. This unique arrangement of functional groups makes it an ideal starting point for the synthesis of a range of heterocyclic systems, which are privileged structures in numerous drug discovery programs.

The protocols detailed in this guide will focus on two primary applications of 4-acetyl-3-aminobenzoic acid in solid-phase synthesis:

  • Synthesis of Quinolone Derivatives: Leveraging the ortho-amino acetophenone moiety for intramolecular cyclization to form the quinolone core.

  • Synthesis of Benzimidazole Libraries: Utilizing the ortho-diamine generated after an on-resin reductive amination for condensation with various aldehydes.

This document will provide a comprehensive workflow, from the initial synthesis of the building block to the final cleavage and purification of the target molecules.

Synthesis of 4-Acetyl-3-aminobenzoic Acid

The successful implementation of any solid-phase synthesis strategy begins with the reliable preparation of the key building block. While not as commonly available as its simpler analogue, 4-aminobenzoic acid, 4-acetyl-3-aminobenzoic acid can be synthesized through a straightforward multi-step sequence. A plausible and efficient route starts from the commercially available 4-hydroxyacetophenone.

Protocol 2.1: Synthesis of 4-Acetyl-3-nitrophenyl Acetate
  • Nitration: To a solution of 4-hydroxyacetophenone in a suitable solvent such as acetic acid, add a nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) dropwise at a controlled temperature (typically 0-10 °C).

  • Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

  • Work-up: Quench the reaction by pouring it over ice-water and collect the precipitated product by filtration.

  • Acetylation: The resulting 4-hydroxy-3-nitroacetophenone is then acetylated using acetic anhydride in the presence of a base like pyridine or triethylamine to yield 4-acetyl-3-nitrophenyl acetate.

Protocol 2.2: Synthesis of 4-Acetyl-3-aminobenzoic Acid
  • Reduction: The nitro group of 4-acetyl-3-nitrophenyl acetate is reduced to an amine. A common method is catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere.

  • Hydrolysis: The resulting 4-acetyl-3-aminophenyl acetate is then hydrolyzed to the corresponding benzoic acid. This can be achieved by heating with an aqueous acid or base. Acidic hydrolysis with hydrochloric acid is often preferred to facilitate the isolation of the final product as its hydrochloride salt, which can then be neutralized.

  • Purification: The crude 4-acetyl-3-aminobenzoic acid can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Solid-Phase Synthesis of Quinolone Derivatives

The ortho-amino acetophenone functionality within 4-acetyl-3-aminobenzoic acid is a well-established precursor for the synthesis of quinolones.[2][3] The following section outlines a general strategy for the solid-phase synthesis of a library of quinolone derivatives.

Resin Selection and Loading

For the synthesis of quinolones with a C-terminal carboxylic acid, Wang resin is a suitable choice. The hydroxyl group of the Wang linker forms an ester linkage with the carboxylic acid of the building block, which is stable to the reaction conditions used for library elaboration but can be readily cleaved with trifluoroacetic acid (TFA).[4][5]

Diagram 3.1: Workflow for Solid-Phase Synthesis of Quinolones

G cluster_0 Resin Preparation & Loading cluster_1 On-Resin Chemistry cluster_2 Cleavage & Purification Resin Wang Resin Swelling Swell Resin in DMF Resin->Swelling Activation Activate 4-Acetyl-3-aminobenzoic acid (e.g., with DIC/DMAP) Swelling->Activation Loading Couple to Resin Activation->Loading Acylation Acylate Amino Group with R-COCl Loading->Acylation Cyclization Base-mediated Cyclization (e.g., KHMDS, NaH) Acylation->Cyclization Derivatization Optional: Further Derivatization Cyclization->Derivatization Cleavage Cleave with TFA Cocktail Derivatization->Cleavage Precipitation Precipitate in Cold Ether Cleavage->Precipitation Purification Purify by HPLC Precipitation->Purification

Caption: General workflow for the solid-phase synthesis of quinolones.

Protocol 3.1: Loading of 4-Acetyl-3-aminobenzoic Acid onto Wang Resin
  • Resin Swelling: Swell the Wang resin in N,N-dimethylformamide (DMF) for 1-2 hours in a reaction vessel.

  • Activation: In a separate flask, dissolve 4-acetyl-3-aminobenzoic acid (3-5 equivalents relative to the resin loading capacity) in DMF. Add a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

  • Coupling: Add the activated building block solution to the swollen resin and agitate the mixture at room temperature for 4-6 hours.

  • Washing: After the coupling reaction, wash the resin sequentially with DMF, dichloromethane (DCM), and methanol to remove any unreacted reagents and byproducts.

  • Capping (Optional): To block any unreacted hydroxyl groups on the resin, treat the resin with a capping solution (e.g., acetic anhydride and pyridine in DMF).

  • Drying: Dry the resin under vacuum.

Protocol 3.2: On-Resin Synthesis of the Quinolone Scaffold
  • Acylation of the Amino Group: Swell the loaded resin in DMF. In a separate flask, dissolve the desired acylating agent (e.g., an acid chloride or a carboxylic acid with a coupling agent) in DMF. Add the acylating agent solution to the resin and react at room temperature. The progress of the reaction can be monitored using a colorimetric test (e.g., Kaiser test) to confirm the consumption of the free amine.

  • Intramolecular Cyclization: After washing the resin, swell it in a suitable aprotic solvent like tetrahydrofuran (THF). Add a strong, non-nucleophilic base such as potassium hexamethyldisilazide (KHMDS) or sodium hydride (NaH) to effect the intramolecular aldol-type condensation, forming the quinolone ring system. The reaction is typically performed at room temperature or with gentle heating.

  • Washing: After the cyclization, thoroughly wash the resin with THF, DMF, DCM, and methanol.

Protocol 3.3: Cleavage and Purification
  • Cleavage Cocktail: Prepare a cleavage cocktail, typically consisting of 95% trifluoroacetic acid (TFA), 2.5% water, and 2.5% triisopropylsilane (TIS) as a scavenger.[6]

  • Cleavage Reaction: Treat the dried resin with the cleavage cocktail for 2-4 hours at room temperature.[4]

  • Product Isolation: Filter the resin and collect the filtrate. Concentrate the filtrate under reduced pressure.

  • Precipitation: Precipitate the crude product by adding cold diethyl ether.

  • Purification: Collect the precipitate by centrifugation and purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).

Solid-Phase Synthesis of Benzimidazole Libraries

The ortho-amino functionality of 4-acetyl-3-aminobenzoic acid can be transformed on-resin to an ortho-diamine, which is a key precursor for the synthesis of benzimidazoles.[7][8][9] This allows for the generation of diverse benzimidazole libraries by varying the aldehyde component in the cyclization step.

Resin Selection and Loading

For the synthesis of benzimidazoles with a C-terminal amide, a Rink amide resin is a suitable choice.[10] The Rink amide linker is stable to the conditions required for the on-resin chemistry but can be cleaved with TFA to yield a C-terminal amide.[11]

Diagram 4.1: Workflow for Solid-Phase Synthesis of Benzimidazoles

G cluster_0 Resin Preparation & Loading cluster_1 On-Resin Chemistry cluster_2 Cleavage & Purification Resin Rink Amide Resin Fmoc_Deprotection Fmoc Deprotection (Piperidine/DMF) Resin->Fmoc_Deprotection Activation Activate 4-Acetyl-3-aminobenzoic acid (e.g., with HBTU/DIPEA) Fmoc_Deprotection->Activation Loading Couple to Resin Activation->Loading Reductive_Amination Reductive Amination of Acetyl Group (e.g., with NH4OAc, NaBH3CN) Loading->Reductive_Amination Cyclization Condensation with R-CHO Reductive_Amination->Cyclization Cleavage Cleave with TFA Cocktail Cyclization->Cleavage Precipitation Precipitate in Cold Ether Cleavage->Precipitation Purification Purify by HPLC Precipitation->Purification

Caption: General workflow for the solid-phase synthesis of benzimidazoles.

Protocol 4.1: Loading of 4-Acetyl-3-aminobenzoic Acid onto Rink Amide Resin
  • Fmoc Deprotection: Swell the Rink amide resin in DMF. Treat the resin with a solution of 20% piperidine in DMF to remove the Fmoc protecting group from the linker.

  • Activation: In a separate flask, dissolve 4-acetyl-3-aminobenzoic acid (3-5 equivalents) and a coupling agent such as HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) in DMF. Add a base like N,N-diisopropylethylamine (DIPEA).

  • Coupling: Add the activated building block solution to the deprotected resin and agitate at room temperature for 2-4 hours.

  • Washing: Wash the resin sequentially with DMF, DCM, and methanol.

  • Drying: Dry the resin under vacuum.

Protocol 4.2: On-Resin Synthesis of the Benzimidazole Scaffold
  • Reductive Amination: Swell the loaded resin in a suitable solvent such as a mixture of methanol and trimethyl orthoformate. Add a source of ammonia, such as ammonium acetate, and a reducing agent, for example, sodium cyanoborohydride (NaBH₃CN). This reaction converts the acetyl group into a primary amine, thus forming the required ortho-diamine on the resin.

  • Washing: After the reductive amination, wash the resin thoroughly with methanol, DMF, and DCM.

  • Condensation with Aldehydes: Swell the resin in a suitable solvent like DMF or N-methyl-2-pyrrolidone (NMP). Add a solution of the desired aldehyde (3-5 equivalents) to the resin. The cyclization can often be promoted by heating the reaction mixture. In some cases, an oxidizing agent may be added to facilitate the aromatization to the benzimidazole.

  • Washing: After the condensation reaction, wash the resin extensively with DMF, DCM, and methanol.

Protocol 4.3: Cleavage and Purification

The cleavage and purification procedure is similar to that described for the quinolone synthesis (Protocol 3.3). A TFA-based cleavage cocktail is used to release the C-terminal amide from the Rink amide resin.

Data Presentation: Representative Reaction Conditions and Expected Outcomes

The following tables summarize typical reaction parameters for the key steps in the solid-phase synthesis of quinolones and benzimidazoles using 4-acetyl-3-aminobenzoic acid. Please note that these are starting points, and optimization may be required for specific substrates.

Table 5.1: Typical Parameters for Solid-Phase Quinolone Synthesis

StepReagents and SolventsTemperature (°C)Time (h)Expected Outcome
Loading 4-Acetyl-3-aminobenzoic acid, DIC, DMAP, DMF254-6Successful esterification to Wang resin
Acylation R-COCl or R-COOH/HBTU/DIPEA, DMF252-4Complete acylation of the amino group
Cyclization KHMDS or NaH, THF25-502-6Formation of the quinolone ring
Cleavage 95% TFA, 2.5% H₂O, 2.5% TIS252-4Cleavage from resin with C-terminal acid

Table 5.2: Typical Parameters for Solid-Phase Benzimidazole Synthesis

StepReagents and SolventsTemperature (°C)Time (h)Expected Outcome
Loading 4-Acetyl-3-aminobenzoic acid, HBTU, DIPEA, DMF252-4Successful amidation to Rink amide resin
Reductive Amination NH₄OAc, NaBH₃CN, MeOH/TMOF2512-16Conversion of acetyl to amino group
Cyclization R-CHO, DMF or NMP50-804-8Formation of the benzimidazole ring
Cleavage 95% TFA, 2.5% H₂O, 2.5% TIS252-4Cleavage from resin with C-terminal amide

Troubleshooting and Best Practices

  • Incomplete Loading: If loading is inefficient, consider pre-activating the carboxylic acid for a longer period or using a different coupling agent. Ensure the resin is adequately swollen before adding the activated building block.

  • Incomplete On-Resin Reactions: Monitor on-resin reactions using appropriate qualitative tests (e.g., Kaiser test for free amines). If a reaction is sluggish, consider increasing the equivalents of the reagent, extending the reaction time, or gently heating the reaction mixture.

  • Side Reactions during Cleavage: The choice of scavengers in the cleavage cocktail is crucial to prevent side reactions, especially with sensitive functional groups in the R-groups.

  • Product Purification: Crude products from solid-phase synthesis often require purification. RP-HPLC is the most common method for purifying small molecule libraries.

Conclusion

4-Acetyl-3-aminobenzoic acid is a highly valuable and versatile building block for the solid-phase synthesis of diverse heterocyclic libraries. The protocols and strategies outlined in this application note provide a solid foundation for researchers to efficiently generate libraries of quinolones and benzimidazoles. By understanding the underlying chemical principles and employing the best practices described, scientists can leverage this powerful tool in their drug discovery and chemical biology endeavors.

References

  • Google Patents. (n.d.).
  • Gualtieri, F. (2021). Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. Molecules, 26(21), 6686. [Link]

  • Patel, A. B., et al. (2018). Synthesis, Antimicrobial Evaluation and Docking Studies of Novel 4-acetamido-3-aminobenzoic acid derivatives As Microbial Neuraminidase Inhibitors. Research Journal of Pharmacy and Technology, 11(10), 4349-4357. [Link]

  • ResearchGate. (n.d.). Synthesis of aminoacetophenone from acetophenone. [Link]

  • Hargrove, A. E., et al. (2014). Solid-phase synthesis of amidine-substituted phenylbenzimidazoles and incorporation of this DNA binding and recognition motif into amino acid and peptide conjugates. Amino Acids, 46(6), 1547–1557. [Link]

  • ResearchGate. (n.d.). (PDF) Synthesis of Benzimidazole Derivatives Containing Schiff Base Exhibiting Antimicrobial Activities. [Link]

  • Bui, C. T., et al. (2000). Acetophenone-based linker for solid-phase peptide synthesis. Journal of Peptide Science, 6(2), 49-56. [Link]

  • Al-Ghorbani, M., et al. (2022). A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy. Molecules, 27(1), 226. [Link]

  • MDPI. (2021). Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. [Link]

  • Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link]

  • Reddy, B. V. S., et al. (2015). Domino Oxidative Cyclization of 2-Aminoacetophenones for the One-Pot Synthesis of Tryptanthrin Derivatives. European Journal of Organic Chemistry, 2015(35), 7721-7726. [Link]

  • AAPPTEC. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]

  • ResearchGate. (2023). How can I percipitate short peptides after resin cleavage from Rink Amide?. [Link]

  • Encyclopedia.pub. (2022). Amino Acetophenones for Natural Product Analogs. [Link]

  • AAPPTEC. (n.d.). Cleavage from Wang Resin. [Link]

  • ResearchGate. (n.d.). List of synthesized derivatives of 2-, 3-and 4-aminobenzoic acid. [Link]

  • ResearchGate. (n.d.). TFA cleavage of DSIP synthesis on a Wang resin. [Link]

  • AAPPTEC. (n.d.). Cleavage from Rink Amide Resin. [Link]

Sources

Application

Application Notes &amp; Protocols for the N-Acetylation of 3-Aminobenzoic Acid

Introduction: The N-acetylation of aromatic amines is a cornerstone transformation in synthetic organic chemistry, serving a dual purpose of paramount importance. Primarily, it functions as a robust strategy for the prot...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction:

The N-acetylation of aromatic amines is a cornerstone transformation in synthetic organic chemistry, serving a dual purpose of paramount importance. Primarily, it functions as a robust strategy for the protection of the amino group, mitigating its high nucleophilicity and reactivity during subsequent synthetic steps.[1] Secondly, the resulting acetamide moiety can be a critical pharmacophore in biologically active molecules. 3-Aminobenzoic acid is a valuable bifunctional building block in the synthesis of pharmaceuticals, dyes, and other fine chemicals.[2][3][4] Its selective N-acetylation yields N-acetyl-3-aminobenzoic acid, an important intermediate for more complex molecular architectures.

This guide provides a detailed overview of the principles and practical protocols for the N-acetylation of 3-aminobenzoic acid. We will explore traditional methods using common acetylating agents, delve into the underlying reaction mechanisms, and present modern, greener alternatives for the environmentally-conscious researcher.

Underlying Principles: The Reaction Mechanism

The N-acetylation of 3-aminobenzoic acid is a classic example of nucleophilic acyl substitution. The lone pair of electrons on the nitrogen atom of the amino group acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acetylating agent (e.g., acetic anhydride or acetyl chloride). This is followed by the departure of a leaving group (acetate or chloride, respectively), and a final deprotonation step to yield the stable amide product.

Caption: General mechanism of N-acetylation.

Standard Laboratory Protocols

Herein, we detail two of the most common and reliable methods for the N-acetylation of 3-aminobenzoic acid in a laboratory setting.

Protocol 1: Acetylation using Acetic Anhydride

Acetic anhydride is a widely used, effective, and relatively inexpensive acetylating agent. The reaction is typically straightforward, and the primary byproduct, acetic acid, can be easily removed during workup.

Materials:

  • 3-Aminobenzoic acid

  • Acetic anhydride

  • Glacial acetic acid (optional, as solvent)

  • Deionized water

  • Standard laboratory glassware (Erlenmeyer flask, reflux condenser)

  • Heating mantle or hot plate

  • Vacuum filtration apparatus

Procedure:

  • In a 100 mL Erlenmeyer flask, combine 5.0 g of 3-aminobenzoic acid with 10 mL of acetic anhydride.[5]

  • Gently swirl the flask to ensure the solid is well-suspended in the liquid.

  • Warm the mixture gently on a hot plate or in a water bath to approximately 80-100°C. All the solid should dissolve.[5]

  • Continue heating the solution for an additional 15-20 minutes to ensure the reaction goes to completion.[5]

  • Allow the reaction mixture to cool to room temperature. The product may begin to crystallize at this stage.

  • To hydrolyze the excess acetic anhydride, cautiously add 20 mL of cold deionized water to the flask while stirring.[5] An exothermic reaction will occur.

  • Heat the mixture to boiling to ensure complete hydrolysis and to dissolve the product for recrystallization.[5]

  • Slowly cool the solution to room temperature, and then place it in an ice bath for 30 minutes to maximize crystal formation.

  • Collect the crystalline product by vacuum filtration, washing the solid with a small amount of cold deionized water.

  • Dry the product in a desiccator or a low-temperature oven.

Causality Behind Choices:

  • Heating: Provides the necessary activation energy for the reaction between the amine and the less reactive anhydride.

  • Water Addition: This step is crucial for quenching the reaction by destroying any remaining acetic anhydride, converting it to the more easily managed acetic acid.

  • Slow Cooling: Promotes the formation of larger, purer crystals, which are easier to filter and handle.

Protocol 2: Acetylation using Acetyl Chloride

Acetyl chloride is significantly more reactive than acetic anhydride, allowing the reaction to proceed rapidly, often at room temperature.[6] However, it generates hydrogen chloride (HCl) gas as a byproduct, which must be neutralized.

Materials:

  • 3-Aminobenzoic acid

  • Acetyl chloride

  • A suitable solvent (e.g., acetone, brine solution)

  • A weak base (e.g., sodium acetate, triethylamine, pyridine)

  • Saturated sodium bicarbonate solution

  • Dilute hydrochloric acid

  • Standard laboratory glassware

  • Stir plate and magnetic stir bar

Procedure:

  • Dissolve 5.0 g of 3-aminobenzoic acid in 50 mL of a suitable solvent (e.g., acetone) in a flask equipped with a magnetic stir bar. If using an aqueous system, a brine solution can be employed to reduce the hydrolysis of acetyl chloride.[6]

  • Add an equimolar amount of a weak base, such as sodium acetate or triethylamine, to the solution.[6] This will act as a scavenger for the HCl produced.

  • Cool the flask in an ice bath.

  • Slowly add a slight molar excess of acetyl chloride (approx. 1.1 equivalents) dropwise to the stirring solution.[6] Maintain the temperature below 10°C.

  • After the addition is complete, allow the mixture to stir at room temperature for one hour.[6]

  • Quench the reaction by slowly adding saturated sodium bicarbonate solution until effervescence ceases. This neutralizes any remaining acetyl chloride and HCl.

  • If the product precipitates, it can be collected by filtration. If it remains in solution, the pH should be adjusted.

  • Acidify the solution with dilute HCl to precipitate the carboxylic acid product fully.[6]

  • Collect the solid product by vacuum filtration, wash with cold water, and dry.

Causality Behind Choices:

  • High Reactivity: Acetyl chloride's reactivity obviates the need for heating, but requires careful, controlled addition at low temperatures to prevent side reactions.[6]

  • Base (HCl Scavenger): The inclusion of a base is non-negotiable. It neutralizes the corrosive HCl byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[7]

Green Chemistry Approach: Continuous-Flow Acetylation

Modern synthetic chemistry emphasizes the development of more sustainable and efficient processes. Continuous-flow technology offers significant advantages in terms of safety, speed, and scalability. One innovative method utilizes acetonitrile as both the solvent and the acetylating agent, activated by a solid Lewis acid catalyst like alumina.[8]

Continuous_Flow_Workflow Reservoir Substrate in Acetonitrile (3-Aminobenzoic Acid) Pump HPLC Pump Reservoir->Pump 0.1 mL/min Reactor Heated Column Reactor (Packed with Al₂O₃) Pump->Reactor Flow BPR Back Pressure Regulator Reactor->BPR 200 °C, 50 bar Collection Product Collection BPR->Collection

Caption: Workflow for continuous-flow N-acetylation.

Protocol 3: Continuous-Flow Synthesis with Acetonitrile

Equipment:

  • Continuous-flow reactor system (including HPLC pump, column oven, packed-bed reactor, and back-pressure regulator)

  • Alumina (neutral, activated)

  • Acetonitrile (HPLC grade)

  • 3-Aminobenzoic acid

Procedure (Optimized based on literature for anilines): [8]

  • Pack a stainless steel HPLC column (e.g., 250mm L × 4.6 ID) with neutral alumina to serve as the catalyst bed.

  • Install the column into the flow reactor system, placing it within a column oven.

  • Prepare a 100 mM solution of 3-aminobenzoic acid in acetonitrile.

  • Set the system parameters:

    • Flow rate: 0.1 mL/min

    • Temperature: 200°C

    • Pressure: 50 bar

  • Pump the substrate solution through the heated catalyst bed.

  • Collect the reaction mixture as it elutes from the reactor after passing through the back-pressure regulator.

  • The product can be isolated by simply evaporating the acetonitrile solvent, often yielding a high-purity product without the need for further purification.

Causality Behind Choices:

  • Acetonitrile as Reagent: This eliminates the need for hazardous reagents like acetic anhydride or acetyl chloride.[8]

  • Alumina Catalyst: A cheap, non-toxic, and reusable Lewis acid that activates the acetonitrile for the reaction.

  • High Temperature/Pressure: The sealed flow system safely allows for reaction conditions above the solvent's boiling point, dramatically increasing the reaction rate.[8]

Summary of Protocols and Data

ParameterProtocol 1: Acetic AnhydrideProtocol 2: Acetyl ChlorideProtocol 3: Continuous-Flow
Acetylating Agent Acetic AnhydrideAcetyl ChlorideAcetonitrile
Catalyst/Base None (or optional acid/base)Weak Base (e.g., NaOAc, Pyridine)Alumina (Al₂O₃)
Temperature 80-100°C0°C to Room Temp.200°C
Pressure AtmosphericAtmospheric~50 bar
Byproduct Acetic AcidHydrogen Chloride (HCl)Water
Pros Simple setup, common reagentHigh reactivity, fast reactionGreen, high purity, scalable
Cons Requires heating, moderate reactivityCorrosive byproduct (HCl), moisture sensitiveRequires specialized equipment

Product Characterization

The successful synthesis of N-acetyl-3-aminobenzoic acid should be confirmed through standard analytical techniques.

  • Melting Point: Compare the experimentally determined melting point with the literature value.

  • FT-IR Spectroscopy: Look for the appearance of a strong amide C=O stretch (approx. 1660-1690 cm⁻¹) and an N-H stretch (approx. 3300 cm⁻¹), and the disappearance of the primary amine N-H stretches of the starting material.

  • ¹H NMR Spectroscopy: Confirm the presence of a new singlet corresponding to the acetyl methyl protons (CH₃) around δ 2.1-2.2 ppm and a singlet for the amide proton (N-H) typically downfield (> δ 8 ppm). The aromatic proton signals will also be present.

  • ¹³C NMR Spectroscopy: Expect to see a new signal for the amide carbonyl carbon around δ 168-170 ppm and the acetyl methyl carbon around δ 24 ppm.

Spectroscopic data for the starting material, 3-aminobenzoic acid, is widely available for comparison.[9][10][11][12]

Safety and Handling

Acetic Anhydride:

  • Hazards: Corrosive, flammable, and a potent lachrymator (causes severe eye irritation and tearing). Reacts exothermically with water.[13][14][15][16]

  • Precautions: Always handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves (e.g., Butyl rubber).[14] Keep away from ignition sources.

Acetyl Chloride:

  • Hazards: Highly corrosive, flammable, and reacts violently with water, releasing toxic HCl gas.

  • Precautions: Requires stringent handling in a fume hood. Use PPE as described for acetic anhydride. Ensure all glassware is scrupulously dry. Plan for the neutralization of HCl gas.

General:

  • Always wear safety glasses or goggles in the laboratory.

  • Consult the Safety Data Sheet (SDS) for all chemicals before use.

  • Dispose of chemical waste according to institutional guidelines.

References

  • ResearchGate. (2025). N-acetylation of Aromatic Amines by One-pot Route | Request PDF. Available at: [Link]

  • Török, B., et al. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Molecules. Available at: [Link]

  • SciSpace. (n.d.). A green approach to chemoselective N- acetylation of amines using catalytic amount of zinc acetate in acetic acid. Available at: [Link]

  • Google Patents. (1974). Method for the direct acylation of aminobenzoic acids. US3804821A.
  • PubMed. (2012). N-Acetylation of p-aminobenzoic acid and p-phenylenediamine in primary porcine urinary bladder epithelial cells and in the human urothelial cell line 5637. Available at: [Link]

  • Google Patents. (1975). Process for the preparation of 3-acetamido-5-aminobenzoic acid. US3907880A.
  • Unknown Source. (n.d.).
  • YouTube. (2024). N,N-diethyl acetamide | Class 12| Land of Chemistry |. Available at: [Link]

  • Google Patents. (1950). Processes for the production of n-acylated amino-substituted carboxylic acids. US2515320A.
  • Indian Academy of Sciences. (n.d.). Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Available at: [Link]

  • MDPI. (2020). One-Pot Green Catalytic Preparation of 3-Aminobenzoic Acid in the Presence of Carbonaceous Bio-Based Materials in Subcritical Water. Available at: [Link]

  • MDPI. (n.d.). Facile Preparation of Peracetates and Per-3-bromobenzoates of α-Mono- and Disaccharides. Available at: [Link]

  • ResearchGate. (n.d.). Acetylation and condensation of p-amino benzoic acid 1 with different reagents. Available at: [Link]

  • Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Available at: [Link]

  • WebAssign. (n.d.). Experiment 8 - Amide Preparation. Available at: [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Acetic acid anhydride. Available at: [Link]

  • Resonance. (2023).
  • ResearchGate. (n.d.). Acetylation of amines with acetic anhydride. Available at: [Link]

  • DergiPark. (2018). Infrared and NMR Spectral Analyses and Computational Studies of 2-amino-3-methylbenzoic Acid. Available at: [Link]

  • SpectraBase. (n.d.). 3-Amino-benzoic acid. Available at: [Link]

  • ResearchGate. (2020). (PDF) One-Pot Green Catalytic Preparation of 3-Aminobenzoic Acid in the Presence of Carbonaceous Bio-Based Materials in Subcritical Water. Available at: [Link]

  • NJ Department of Health. (n.d.). ACETIC ANHYDRIDE HAZARD SUMMARY. Available at: [Link]

  • INEOS Group. (2021). SAFETY DATA SHEET - Acetic Anhydride. Available at: [Link]

  • Sciforum. (2020). One-Pot Green Catalytic Preparation of 3- Aminobenzoic Acid in the Presence of Carbonaceous Bio-Based Materials in Subcritical Water. Available at: [Link]

  • Wikipedia. (n.d.). Acyl chloride. Available at: [Link]

  • EHS.com. (2024). SDS for Acetic Anhydride: A Guide to Chemical Safety. Available at: [Link]

  • Unknown Source. (n.d.). Experimental and theoretical IR, Raman, NMR spectra of 2-, 3- and 4-aminobenzoic acids.
  • SpectraBase. (n.d.). N-ACETYL-PARA-AMINOBENZOIC-ACID-7-O-BETA-D-GLUCOPYRANOSYLESTER. Available at: [Link]

  • PubMed. (n.d.). 3-Acetyl-benzoic Acid. Available at: [Link]

  • Quora. (2020). What safety precautions should you take when working with acetic anhydride?. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 4-Acetyl-3-aminobenzoic Acid

Welcome to the technical support center for the synthesis of 4-Acetyl-3-aminobenzoic acid. This guide is designed for researchers, chemists, and professionals in drug development who are looking to enhance the yield and...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 4-Acetyl-3-aminobenzoic acid. This guide is designed for researchers, chemists, and professionals in drug development who are looking to enhance the yield and purity of this valuable compound. We will delve into common challenges, provide in-depth troubleshooting advice, and present an optimized experimental protocol. Our approach is grounded in established chemical principles to ensure both accuracy and practical applicability in your laboratory work.

The primary and most common synthetic route to 4-Acetyl-3-aminobenzoic acid involves the selective reduction of its nitro precursor, 4-acetyl-3-nitrobenzoic acid. The efficiency of this transformation is paramount for the overall yield and purity of the final product.

Core Synthetic Pathway: Nitro Group Reduction

The conversion of the nitro group to an amine is a critical step that can be accomplished through various reductive methods. The general transformation is illustrated below.

Start 4-Acetyl-3-nitrobenzoic acid Product 4-Acetyl-3-aminobenzoic acid Start->Product Reduction (e.g., SnCl2/HCl, H2/Pd-C, Fe/NH4Cl)

Caption: General synthetic route to 4-Acetyl-3-aminobenzoic acid.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis, presented in a question-and-answer format.

Question 1: My reaction yield is consistently low, and TLC analysis shows a significant amount of starting material remaining. What are the likely causes?

Answer: An incomplete reaction is a frequent cause of low yields. Several factors related to the reduction step could be responsible:

  • Insufficient Reducing Agent or Catalyst: The stoichiometry of the reducing agent is crucial. For metal-based reductions like with tin(II) chloride or iron powder, ensure you are using a sufficient molar excess. In catalytic hydrogenations, the catalyst (e.g., Pd/C, Raney Nickel) may be of low quality, deactivated, or used in insufficient quantities.[1][2] Catalyst poisoning by impurities in the starting material or solvent can also halt the reaction.

  • Suboptimal Reaction Temperature: Many reduction reactions require heating to proceed at a reasonable rate. If the reaction is too slow, increasing the temperature may be necessary. However, excessive heat can lead to side reactions, so this must be carefully controlled.

  • Inadequate Reaction Time: Monitor the reaction's progress using Thin Layer Chromatography (TLC). If the starting material spot is still prominent, the reaction may simply need more time to reach completion.

  • Poor Solubility: The starting material, 4-acetyl-3-nitrobenzoic acid, must be adequately dissolved in the chosen solvent for the reaction to proceed efficiently. If solubility is an issue, consider a different solvent system or the addition of a co-solvent.

Question 2: My crude product is highly impure, with multiple spots on the TLC plate. What are the potential side reactions?

Answer: The formation of byproducts can significantly complicate purification and reduce the yield of the desired amine. The key is to understand the potential side reactions to mitigate them.

  • Incomplete Reduction: The reduction of a nitro group proceeds through intermediate species like nitroso and hydroxylamine compounds. If the reaction is stopped prematurely or the reducing conditions are too mild, these intermediates may be present in your product mixture.

  • Over-reduction: While less common for the acetyl group under typical nitro reduction conditions, aggressive reducing agents or harsh conditions could potentially reduce the ketone.

  • Dimerization Reactions: Under certain conditions, the nitroso and hydroxylamine intermediates can react to form azoxy, azo, and hydrazo dimers. These are often highly colored impurities.

  • Reaction with Carboxylic Acid: In the presence of an alcohol solvent (like ethanol) and an acid catalyst (often used in the workup), esterification of the carboxylic acid can occur, leading to the corresponding ethyl ester as a byproduct.[3]

G A 4-Acetyl-3-nitrobenzoic acid B Nitroso Intermediate A->B Partial Reduction C Hydroxylamine Intermediate B->C Partial Reduction E Azo/Azoxy Byproducts B->E Dimerization D 4-Acetyl-3-aminobenzoic acid (Desired Product) C->D Complete Reduction C->E Dimerization

Caption: Potential side reactions during nitro group reduction.

Question 3: I'm struggling to purify the final product. What are the most effective purification strategies?

Answer: 4-Acetyl-3-aminobenzoic acid is an amphoteric molecule, containing both a basic amino group and an acidic carboxylic acid group. This property can be leveraged for purification.

  • Acid-Base Extraction:

    • Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate).

    • Wash with a mild acidic solution (e.g., dilute HCl) to remove any non-basic impurities. The product should remain in the organic layer.

    • Then, extract the organic layer with a mild basic solution (e.g., saturated sodium bicarbonate). Your product will move into the aqueous layer as its carboxylate salt, leaving neutral impurities behind in the organic layer.

    • Carefully re-acidify the aqueous layer with dilute HCl until the product precipitates out.

    • Filter, wash with cold water, and dry the purified solid.

  • Recrystallization: This is an excellent method for removing minor impurities. The choice of solvent is critical. A good recrystallization solvent will dissolve the compound when hot but not when cold. Consider solvent systems like ethanol/water or acetone/water. Perform small-scale solubility tests to find the optimal solvent or solvent pair.

  • Column Chromatography: While possible, this method can be more complex due to the compound's polarity. If used, a silica gel column with a gradient elution system (e.g., starting with dichloromethane and gradually adding methanol) would be appropriate.

Frequently Asked Questions (FAQs)

FAQ 1: Which reducing agent is best for this synthesis?

Answer: The "best" reducing agent depends on factors like lab equipment, budget, desired yield, and safety considerations. Here's a comparison of common choices for nitro group reduction:

Reducing SystemProsCons
SnCl₂·2H₂O / HCl High yield, reliable, works well for aromatic nitro groups.Generates tin waste, requires acidic conditions.
Fe / Acid (HCl or Acetic Acid) Inexpensive, environmentally benign iron salts.[2]Can be slower, may require more vigorous conditions.
H₂ / Pd-C Clean reaction (byproduct is water), catalyst is recyclable.[1]Requires specialized hydrogenation equipment, potential for dehalogenation if other halogens are present.
Sodium Borohydride (with catalyst) Can be used for one-pot reductive acetylation if desired.[4]May require a catalyst like Pd-C for efficient nitro reduction.
Hydrazine Hydrate / Catalyst Effective for large-scale synthesis.[5]Hydrazine is toxic and must be handled with care.

For general lab-scale synthesis, Tin(II) chloride dihydrate in concentrated HCl is a very reliable and high-yielding method.

FAQ 2: How does the choice of solvent affect the reaction?

Answer: The solvent plays a crucial role in ensuring that the reactants are in the same phase. For the reduction of 4-acetyl-3-nitrobenzoic acid, a solvent that can dissolve the starting material and is compatible with the reducing agent is needed.

  • For SnCl₂/HCl reductions , ethanol or methanol is often used as a co-solvent with the aqueous acid to aid solubility.

  • For catalytic hydrogenation , polar solvents like ethanol, methanol, or ethyl acetate are common choices.

FAQ 3: What are the critical parameters to monitor during the reaction?

Answer: To ensure a successful and reproducible synthesis, closely monitor the following:

  • Temperature: Use a controlled heating source (e.g., an oil bath) to maintain the optimal temperature. Avoid localized overheating.

  • Reaction Progress (TLC): Regularly take small aliquots of the reaction mixture to run a TLC. This is the best way to determine when the starting material has been fully consumed and to avoid unnecessary heating that could lead to byproduct formation.

  • pH during Workup: When neutralizing the reaction mixture or performing an acid-base extraction, use a pH meter or pH paper to ensure you are at the correct pH for protonating or deprotonating the functional groups. The isoelectric point of the product is important for its precipitation.

Optimized Experimental Protocol: Reduction using SnCl₂·2H₂O

This protocol provides a robust method for the synthesis of 4-Acetyl-3-aminobenzoic acid with a high yield.

Materials:

  • 4-acetyl-3-nitrobenzoic acid

  • Tin(II) chloride dihydrate (SnCl₂·2H₂O)

  • Concentrated Hydrochloric Acid (HCl)

  • Ethanol

  • Sodium Hydroxide (NaOH) solution (e.g., 5M)

  • Ethyl Acetate

  • Deionized Water

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 4-acetyl-3-nitrobenzoic acid (1.0 eq).

  • Addition of Reagents: Add ethanol to the flask until the starting material is mostly dissolved. Then, add a solution of tin(II) chloride dihydrate (approximately 4-5 eq) in concentrated HCl.

  • Reaction: Heat the mixture to reflux (typically around 80-90 °C) with vigorous stirring. Monitor the reaction progress by TLC until the starting material is no longer visible (usually 2-4 hours).

  • Workup - Quenching: Cool the reaction mixture to room temperature and then place it in an ice bath. Slowly and carefully neutralize the excess acid by adding a concentrated NaOH solution. A thick white precipitate of tin hydroxides will form. Be cautious as this step is exothermic. Continue adding NaOH until the pH of the solution is basic (pH ~8-9).

  • Isolation: Filter the mixture through a pad of celite to remove the tin salts. Wash the filter cake thoroughly with water and ethyl acetate.

  • Extraction: Combine the filtrate and the washes in a separatory funnel. The product may be in either the aqueous or organic layer depending on the final pH. It is often advisable to extract the aqueous layer several times with ethyl acetate.

  • Purification: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter and remove the solvent under reduced pressure to yield the crude product.

  • Final Purification: Recrystallize the crude solid from an ethanol/water mixture to obtain pure 4-Acetyl-3-aminobenzoic acid.

References

  • ResearchGate. (2021). Aminobenzoic acid derivatives as antioxidants and cholinesterase inhibitors; synthesis, biological evaluation and molecular docking studies. Retrieved from [Link]

  • Google Patents. (n.d.). CN104045574A - Method for preparing 4-aminobenzoic acid from 4-nitrobenzoic acid by catalytic hydrogenation.
  • Research Journal of Pharmacy and Technology. (n.d.). Synthesis, Antimicrobial Evaluation and Docking Studies of Novel 4-acetamido-3-aminobenzoic acid derivatives As Microbial Neuraminidase Inhibitors. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 4-aminobenzoic acid derivatives 12–15. Retrieved from [Link]

  • Google Patents. (n.d.). Preparation method of 4-aminobenzoic acid and derivatives thereof.
  • Supporting Information. (n.d.). Rigid PN Cages as 3-Dimensional Building Blocks for Crystalline or Amorphous Networked Materials. Retrieved from [Link]

  • YouTube. (2020). Retrosynthesis | Lecture 2 | 4-Aminobenzoic acid. Retrieved from [Link]

  • Global Scientific Journal. (n.d.). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Retrieved from [Link]

  • Sciencemadness. (2018). Reduction of 4-nitrobenzoic acid. Retrieved from [Link]

  • ResearchGate. (2004). Catalytic Reduction of 4-Nitrobenzoic Acid by cis- Complexes Under Water–Gas Shift Reaction Conditions: Kinetics Study. Retrieved from [Link]

  • ResearchGate. (n.d.). List of synthesized derivatives of 2-, 3-and 4-aminobenzoic acid. Retrieved from [Link]

  • Chem LibreTexts. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]

  • Google Patents. (n.d.). Reduction of nitrobenzoic acid - JPS5726652A.
  • IOSR Journal. (n.d.). One-pot efficient reductive acetylation of aromatic nitro compounds. Retrieved from [Link]

  • ResearchGate. (2017). What is the easy method to reduce nitro group to amine group other than using Pd/C catalyst?. Retrieved from [Link]

  • Google Patents. (n.d.). US9284258B2 - Process for the reduction of nitro derivatives to amines.
  • Materials Advances (RSC Publishing). (2025). Selective and sustainable nitro reduction and reductive N -alkylation using a recyclable V 2 O 5 /TiO 2 catalyst for amine synthesis. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Synthesis of 4-Acetyl-3-aminobenzoic Acid

Document ID: TS-ORG-4A3ABA-001 Last Updated: February 6, 2026 Subject: Troubleshooting Side Reactions, Impurity Profiling, and Process Optimization Executive Summary This technical guide addresses the synthesis of 4-Acet...

Author: BenchChem Technical Support Team. Date: February 2026

Document ID: TS-ORG-4A3ABA-001 Last Updated: February 6, 2026 Subject: Troubleshooting Side Reactions, Impurity Profiling, and Process Optimization

Executive Summary

This technical guide addresses the synthesis of 4-Acetyl-3-aminobenzoic acid (Target), typically derived from the chemoselective reduction of 4-acetyl-3-nitrobenzoic acid (CAS: 79481-75-7).

The core challenge in this synthesis is the ortho-relationship between the acetyl (-COCH₃) and amino (-NH₂) groups. This structural motif creates a high risk for three specific failure modes:

  • Over-reduction: Reduction of the ketone to an alcohol (chemoselectivity failure).

  • Cyclization: Spontaneous condensation to form quinolone derivatives (Camps cyclization).

  • Oligomerization: Azo/azoxy coupling due to incomplete reduction.

Quick Troubleshooting Guide (Symptom-Based)

SymptomProbable CauseTechnical Solution
Product contains ~5-10% "M+2" impurity (LCMS) Over-reduction: The ketone was reduced to an ethyl alcohol moiety.Switch Reductant: Avoid standard Pd/C hydrogenation or NaBH₄. Use Fe/Acetic Acid or SnCl₂/HCl (Bechamp reduction) which are chemoselective for nitro groups in the presence of ketones.
Yellow/Orange insoluble precipitate forms Azo/Azoxy Coupling: Intermediate nitroso/hydroxylamine species coupled under basic conditions.pH Control: Ensure the reaction medium remains acidic to neutral. Avoid high pH workups which accelerate azo coupling. Increase equivalents of reducing agent.
Product shows "M-18" peak and is insoluble Cyclization: Formation of a quinolone derivative via intramolecular condensation.Temperature Limit: Maintain reaction temperature below 80°C. Avoid strong bases (e.g., NaOH, KOH) during workup; use mild bases like NaHCO₃ or Ammonia.
Low Yield / Product stays in aqueous layer Amphoteric Loss: The product is an amino acid (zwitterion) and is soluble at extreme pHs.Isoelectric Point (pI) Precipitation: The product must be isolated at its pI (approx pH 4.0–5.0). Do not extract; precipitate and filter.[1]

Deep Dive: Critical Side Reactions

A. The Chemoselectivity Trap (Ketone vs. Nitro)

The most common error is applying standard catalytic hydrogenation (H₂/Pd-C) without poisoning the catalyst. While efficient for nitro reduction, palladium readily reduces the benzylic ketone to an alcohol.

  • Mechanism: Competitive adsorption of the C=O and NO₂ groups on the metal surface.

  • Impurity Structure: 3-amino-4-(1-hydroxyethyl)benzoic acid.

  • Prevention:

    • Protocol A (Preferred): Iron powder in Acetic Acid/Ethanol. Iron does not reduce ketones under these conditions.

    • Protocol B (Alternative): Sodium Dithionite (Na₂S₂O₄) in aqueous THF.

    • Protocol C (Catalytic): If H₂ is mandatory, use Pt/C (sulfided) or add a poison like diphenylsulfide to inhibit carbonyl reduction.

B. The "Camps" Cyclization Risk

The 4-acetyl-3-amino motif is an ortho-aminoacetophenone system. Under basic conditions (e.g., during extraction with 10% NaOH), the amine can attack the ketone (or enol), leading to dehydration and cyclization.

  • Risk Factor: High pH (>10) and Heat (>90°C).

  • Pathway: Intramolecular Schiff base formation

    
     Tautomerization 
    
    
    
    Quinolone.
  • Mitigation: Perform workups at pH < 8. Store the solid product dry and cool; avoid storing in solution.

Visualizing the Reaction Landscape

The following diagram maps the target pathway against the three primary failure modes.

ReactionPathway Start 4-Acetyl-3-nitrobenzoic acid (Precursor) Target 4-Acetyl-3-aminobenzoic acid (TARGET) Start->Target Chemoselective Reduction (Fe/AcOH or SnCl2) Azo Impurity B: Azo/Azoxy Dimers (Incomplete/Basic) Start->Azo High pH / Low Reductant Alcohol Impurity A: Alcohol Derivative (Over-reduction) Target->Alcohol H2/Pd (Unpoisoned) NaBH4 Quinolone Impurity C: Quinolone Derivative (Cyclization) Target->Quinolone Heat + Base (NaOH) (Condensation)

Caption: Figure 1. Reaction network showing the chemoselective window (Green) required to avoid over-reduction, dimerization, or cyclization (Yellow).

Validated Experimental Protocol

Method: Iron-Mediated Reduction (Bechamp Conditions) Scale: 10 mmol basis

Reagents
  • 4-Acetyl-3-nitrobenzoic acid (2.09 g, 10 mmol)

  • Iron Powder (325 mesh, reduced) (2.80 g, 50 mmol, 5 equiv)

  • Acetic Acid (Glacial) (1 mL)

  • Ethanol/Water (3:1 ratio) (40 mL)

Step-by-Step Procedure
  • Setup: Equip a 100 mL 3-neck round-bottom flask with a mechanical stirrer (magnetic stirring often fails with Iron sludge) and a reflux condenser.

  • Dissolution: Charge the nitro acid and Ethanol/Water solvent. Heat to 60°C.

  • Activation: Add the Acetic Acid followed by the Iron powder in portions over 15 minutes.

    • Checkpoint: The reaction is exothermic.[2] Monitor temperature to prevent runaway boiling.

  • Reaction: Reflux at 75-80°C for 2–3 hours.

    • TLC Monitoring: Use DCM:MeOH (9:1). The starting material (Rf ~0.6) should disappear; the amine (Rf ~0.4) is fluorescent blue under UV (254/365 nm).

  • Workup (Critical for Purity):

    • Cool to room temperature.

    • Filtration: Filter the reaction mixture through a Celite pad to remove iron oxides. Wash the pad with warm ethanol.

    • Concentration: Evaporate the ethanol under reduced pressure. You will be left with an aqueous slurry.

    • Precipitation: The residual solution will likely be acidic (pH ~3-4). Adjust pH carefully to 4.5 (the isoelectric point) using saturated NaHCO₃ solution.

    • Isolation: A beige/yellow solid will precipitate. Cool to 0°C for 1 hour. Filter and wash with cold water.

  • Drying: Dry in a vacuum oven at 45°C. Do not exceed 60°C to prevent dehydration/cyclization.

References & Authority

  • Chemoselective Reduction: Bellamy, F. D., & Ou, K. (1984). Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium. Tetrahedron Letters, 25(8), 839-842. (Standard for nitro-ketone selectivity).

  • General Synthesis of Aminobenzoic Acids: European Patent Office. (1989).[3] Preparation of 3-amino-4-hydroxybenzoic acids (EP 0206635 B1).[3] (Demonstrates acid/metal reduction techniques for similar amphoteric molecules). Retrieved February 6, 2026, from [Link]

  • Catalytic Selectivity Data: ResearchGate. (2025). Catalytic Reduction of 4-Nitrobenzoic Acid by cis-. (Highlights the difficulty of chemoselectivity in nitro-acid reductions). Retrieved February 6, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: 4-Acetyl-3-aminobenzoic Acid Synthesis &amp; Optimization

CAS: 17625-83-5 | Formula: C₉H₉NO₃ | Mol.[1] Weight: 179.17 g/mol Executive Summary This guide addresses the synthesis and optimization of 4-Acetyl-3-aminobenzoic acid , a critical intermediate often confused with its am...

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 17625-83-5 | Formula: C₉H₉NO₃ | Mol.[1] Weight: 179.17 g/mol

Executive Summary

This guide addresses the synthesis and optimization of 4-Acetyl-3-aminobenzoic acid , a critical intermediate often confused with its amide analog (4-acetamido-3-aminobenzoic acid). The primary challenge in this synthesis is chemoselectivity : reducing the nitro precursor (4-acetyl-3-nitrobenzoic acid) to an amine without reducing the position-4 ketone (acetyl group) to an alcohol.

Standard catalytic hydrogenation (H₂/Pd-C) often fails due to over-reduction of the carbonyl. This guide recommends and details the Iron-Ammonium Chloride (Fe/NH₄Cl) reduction method as the most robust, scalable, and chemoselective protocol.

Module 1: Synthetic Route Selection & Causality

The choice of reduction method dictates the impurity profile. Below is a comparison of methodologies explaining why the Fe/NH₄Cl route is preferred.

MethodReagentsChemoselectivity (Nitro vs. Ketone)Risk ProfileRecommendation
Catalytic Hydrogenation H₂ / Pd-CLow High risk of reducing the C=O bond to C-OH (alcohol impurity).Avoid unless using poisoned catalysts (e.g., sulfided Pt/C).
Acidic Iron Reduction Fe / AcOHHigh High waste generation; difficult workup due to iron sludge; potential for acetylation of amine.Secondary Option
Neutral Iron Reduction Fe / NH₄Cl Excellent Preferred. Mild conditions prevent over-reduction. Aqueous workup is simplified.[1]PRIMARY RECOMMENDATION
Tin Chloride SnCl₂ / HClHigh Toxic waste (Tin); difficult to remove trace metals from the final API intermediate.Avoid for Pharma applications.[1]
Module 2: Optimized Experimental Protocol (Fe/NH₄Cl Method)

Objective: Chemoselective reduction of 4-acetyl-3-nitrobenzoic acid to 4-acetyl-3-aminobenzoic acid.

Reagents:
  • Precursor: 4-Acetyl-3-nitrobenzoic acid (1.0 eq)

  • Reductant: Iron Powder (325 mesh, reduced) (3.0 - 4.0 eq)

  • Electrolyte: Ammonium Chloride (NH₄Cl) (0.5 - 1.0 eq)

  • Solvent: Ethanol/Water (3:1 ratio)

  • Workup: Ethyl Acetate (EtOAc), HCl (1M), NaOH (1M)

Step-by-Step Methodology:
  • Activation: In a 3-neck round bottom flask equipped with a mechanical stirrer and reflux condenser, suspend Iron Powder (3.5 eq) in Water (10 vol) . Add NH₄Cl (0.5 eq) and heat to 80°C for 15 minutes to activate the iron surface (etching).

  • Addition: Dissolve 4-Acetyl-3-nitrobenzoic acid (1.0 eq) in Ethanol (30 vol) . Add this solution dropwise to the activated iron suspension at 80°C. Note: Exothermic reaction. Control addition rate to maintain gentle reflux.

  • Reaction: Stir vigorously at reflux (approx. 78-80°C) for 2–4 hours.

    • Checkpoint: Monitor by TLC or HPLC. Disappearance of the nitro starting material is usually rapid.

  • Hot Filtration: While still hot (>60°C), filter the mixture through a Celite pad to remove iron oxides. Wash the cake with hot ethanol. Crucial: If the solution cools, the product may precipitate in the iron sludge, leading to yield loss.

  • Concentration: Concentrate the filtrate under reduced pressure to remove Ethanol. You will be left with an aqueous slurry.

  • Isoelectric Precipitation (The Critical Step):

    • The residue is likely the ammonium salt or free amine.

    • Cool to 0–5°C.

    • Adjust pH to the Isoelectric Point (pI ≈ 4.0–4.5) using dilute HCl or NaOH.

    • Observation: A yellow to off-white precipitate should form.[2]

  • Isolation: Filter the solid. Wash with cold water (2x) to remove inorganic salts. Dry in a vacuum oven at 50°C.

Module 3: Troubleshooting & FAQs
Q1: My product contains ~10% of a "hydroxyl" impurity (M+2). What happened?

Diagnosis: Over-reduction.[1] You likely used Catalytic Hydrogenation (Pd/C) or the reaction temperature was too high with too active a catalyst. Solution: Switch to the Fe/NH₄Cl method described above. The iron potential is insufficient to reduce the acetophenone ketone group, ensuring 100% chemoselectivity for the nitro group.

Q2: The yield is very low (<40%), but TLC showed full conversion. Where is my product?

Diagnosis: Incorrect pH during isolation. Explanation: 4-Acetyl-3-aminobenzoic acid is zwitterionic.[1]

  • pH < 2: It exists as a soluble cation (ammonium species).

  • pH > 7: It exists as a soluble anion (carboxylate). Solution: You must target the "solubility valley" (Isoelectric point). Slowly adjust the aqueous residue pH to 4.0–4.5 . If no precipitate forms, saturate the aqueous layer with NaCl (salting out) and extract with Ethyl Acetate.

Q3: The product is colored red/brown instead of yellow/off-white.

Diagnosis: Oxidation or Azo-coupling. Explanation: Anilines are prone to air oxidation. Alternatively, if the reduction pH was too basic, azo-dimers (Ar-N=N-Ar) may have formed. Solution:

  • Perform the reduction under an inert atmosphere (Nitrogen/Argon).

  • Add a pinch of sodium dithionite (reducing agent) during the workup to bleach oxidized species.

  • Recrystallize from Ethanol/Water (1:1).

Module 4: Process Visualization
Workflow Diagram: Synthesis & Isolation

SynthesisWorkflow Start Start: 4-Acetyl-3-nitrobenzoic acid Activation Iron Activation (Fe + NH4Cl + H2O @ 80°C) Start->Activation Prepare Reaction Reaction Phase Add Substrate/EtOH Reflux 2-4h Activation->Reaction Add Substrate Filter Hot Filtration (Celite) Remove Iron Sludge Reaction->Filter Conversion >98% Concentrate Concentrate Filtrate Remove Ethanol Filter->Concentrate Clear Filtrate pHAdjust pH Adjustment Target pH 4.0 - 4.5 Concentrate->pHAdjust Aqueous Residue Precipitate Precipitation & Filtration pHAdjust->Precipitate Precipitate Forms Final Final Product: 4-Acetyl-3-aminobenzoic acid Precipitate->Final Dry

Caption: Optimized workflow for the chemoselective reduction of 4-acetyl-3-nitrobenzoic acid using Iron/Ammonium Chloride.

Troubleshooting Logic Tree

Troubleshooting Issue Problem Detected Type Yield or Purity? Issue->Type Purity Impurity Type? Type->Purity Purity Yield Where is loss? Type->Yield Yield AlcoholImp Alcohol (M+2)? (Over-reduction) Purity->AlcoholImp Reduced Ketone AzoImp Red Color/Dimer? (Coupling) Purity->AzoImp Colored Impurity Sol1 Switch from Pd/C to Fe/NH4Cl AlcoholImp->Sol1 Sol2 Check pH (too basic?) Use Inert Atm. AzoImp->Sol2 FiltrationLoss Trapped in Iron Sludge? Yield->FiltrationLoss Solid Loss FiltrateLoss Soluble in Mother Liquor? Yield->FiltrateLoss Solubility Loss Sol3 Filter HOT (>60°C) Wash cake w/ hot EtOH FiltrationLoss->Sol3 Sol4 Adjust pH to 4.0-4.5 Salt out (NaCl) FiltrateLoss->Sol4

Caption: Decision matrix for diagnosing low yield or impurity issues during isolation.

References
  • ChemicalBook. (n.d.). 4-Aminobenzoic acid synthesis and derivatives. Retrieved from (General grounding on nitro-benzoic reduction pathways).

  • Srinivasa Rao, et al. (2016). "Catalytic reduction of nitroarenes." Catalysis Letters, 146(10), 2025-2031. (Demonstrates chemoselectivity principles for nitro groups).
  • BenchChem. (2025). Technical Guide to the Synthesis of Aminobenzoic Acid Derivatives. Retrieved from (Protocol verification for substituted benzoic acids).

  • Google Patents. (n.d.).[1] CN104045574A - Method for preparing 4-aminobenzoic acid from 4-nitrobenzoic acid by catalytic hydrogenation.[3] Retrieved from (Reference for hydrogenation pitfalls and selectivity).

  • ResearchGate. (2004). Catalytic Reduction of 4-Nitrobenzoic Acid by Rhodium Complexes. Catalysis Letters.

Sources

Optimization

troubleshooting guide for 4-Acetyl-3-aminobenzoic acid characterization

To: Research & Development Team From: Senior Application Scientist, Analytical Chemistry Division Subject: Technical Support & Troubleshooting Guide: Characterization of 4-Acetyl-3-aminobenzoic Acid Executive Summary & M...

Author: BenchChem Technical Support Team. Date: February 2026

To: Research & Development Team From: Senior Application Scientist, Analytical Chemistry Division Subject: Technical Support & Troubleshooting Guide: Characterization of 4-Acetyl-3-aminobenzoic Acid

Executive Summary & Molecule Profile

Target Molecule: 4-Acetyl-3-aminobenzoic acid CAS Registry Number: 2167792-94-9 Chemical Structure: An ortho-aminoacetophenone derivative with a carboxylic acid handle. Critical Structural Feature: The amino group (-NH


) at position 3 is ortho to the acetyl group (-C(=O)CH

) at position 4. Relevance: A high-value scaffold for synthesizing quinolines, quinazolines, and kinase inhibitors (e.g., via Friedländer condensation).

Warning – Identity Hazard: Do NOT confuse this molecule with:

  • 4-Acetamidobenzoic acid (N-acetyl PABA): An amide, not a ketone.

  • 3-Acetyl-4-aminobenzoic acid: The regioisomer.

This guide addresses specific characterization challenges arising from the molecule's zwitterionic nature, potential for regioisomer contamination, and susceptibility to cyclization.

Diagnostic Workflow (Decision Matrix)

CharacterizationWorkflow Start Sample Receipt: 4-Acetyl-3-aminobenzoic acid Solubility Solubility Check (DMSO/MeOH) Start->Solubility HPLC HPLC Purity Check (Acidic Mobile Phase) Solubility->HPLC Decision1 Single Peak? HPLC->Decision1 NMR 1H NMR (DMSO-d6) Check Acetyl (-CH3) & NH2 Decision1->NMR Yes MS LC-MS Analysis Check [M+H]+ = 180.06 Decision1->MS No (Extra Peaks) Issue_Isomer Suspect Regioisomer (3-Acetyl-4-amino...) NMR->Issue_Isomer Splitting Pattern Mismatch Release Release for Synthesis NMR->Release Integrals Correct MS->Issue_Isomer Mass = 180 Issue_Cyclic Suspect Cyclization (Quinolone formation) MS->Issue_Cyclic Mass = 162 (M-18)

Caption: Logical workflow for validating 4-Acetyl-3-aminobenzoic acid, distinguishing between isomeric impurities and degradation products.

Troubleshooting Guides & FAQs

Category A: HPLC & Purity Analysis

Q1: I see severe peak tailing in my HPLC chromatogram. Is my column failing? Diagnosis: Likely not column failure. This molecule is amphoteric (contains basic amine and acidic carboxyl groups). At neutral pH, the amine interacts with residual silanols on the silica support. Solution:

  • Lower the pH: Use 0.1% Trifluoroacetic acid (TFA) or Formic acid in both mobile phases (Water/Acetonitrile). Low pH protonates the carboxyl group (suppressing ionization) and ensures the amine is fully protonated, reducing silanol interaction.

  • Increase Ionic Strength: If tailing persists, switch to a buffer: 20 mM Ammonium Acetate (pH 4.5).

  • Column Choice: Use a "Base-Deactivated" C18 column (e.g., Agilent ZORBAX Eclipse Plus or Waters XBridge).

Q2: I detect a persistent impurity peak (~5-10%) with the same molecular weight (MW 179). What is it? Diagnosis: This is almost certainly the regioisomer: 3-Acetyl-4-aminobenzoic acid . Mechanism: During the synthesis (likely nitration of 4-acetylbenzoic acid followed by reduction), nitration can occur at position 3 (desired) or position 2 (undesired, sterically hindered) or the starting material might have been isomeric. Verification:

  • The isomers have different polarities. The target (4-Acetyl-3-amino) has an intramolecular H-bond between the amine and the acetyl oxygen, making it slightly less polar than the 4-amino-3-acetyl isomer.

  • Action: Run a slow gradient (e.g., 5% to 30% B over 20 mins) to resolve them.

Q3: My LC-MS shows a mass of 162 m/z ([M+H]+). Is this a fragment? Diagnosis: This corresponds to


. While this can be a fragment, if it appears as a distinct chromatographic peak, your sample has cyclized .
Chemistry: Ortho-aminoacetophenones are precursors to quinolines. If the sample was heated or exposed to acid/base during workup, it may have self-condensed or reacted with impurities to form a quinolone or benzisoxazole derivative.
Category B: NMR Interpretation ( H & C)

Q4: The amino protons (-NH


) are broad and shifted downfield (>6.5 ppm). Is the sample wet? 
Diagnosis:  Not necessarily. In ortho-aminoacetophenones, the amino group forms a strong intramolecular hydrogen bond  with the carbonyl oxygen of the acetyl group.
Evidence: 
  • This deshields the protons, shifting them downfield compared to a "free" aniline (usually ~3.5–5.0 ppm).

  • This is a confirmation of the ortho relationship. If the NH

    
     were at position 2 (meta to acetyl), this H-bond would not exist, and the peak would be sharper and further upfield.
    

Q5: How do I distinguish the target from the amide (4-Acetamidobenzoic acid)? Diagnosis: This is the most common supply chain error. Differentiation Table:

FeatureTarget: 4-Acetyl-3-aminobenzoic acid Impurity: 4-Acetamidobenzoic acid
Acetyl Methyl Singlet, ~2.5–2.6 ppm (Ketone)Singlet, ~2.0–2.1 ppm (Amide)
NH Signal Broad singlet (2H), integrates for 2 protons.Sharp singlet (1H), integrates for 1 proton.[1][2]
Aromatic Region 3 distinct signals (ABC or ABX system).Symmetric AA'BB' system (if p-substituted).
Carbonyl (

C)
Ketone C=O (~200 ppm) + Acid C=O (~167 ppm).Amide C=O (~169 ppm) + Acid C=O (~167 ppm).
Category C: Stability & Handling[3]

Q6: The yellow powder turned brown after a week on the bench. Is it degraded? Diagnosis: Yes, oxidative degradation. Reason: Aniline derivatives are prone to air oxidation, forming azo linkages or polymerization products (often dark colored). The presence of the electron-withdrawing acetyl and carboxyl groups stabilizes it somewhat, but moisture accelerates degradation. Protocol: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Keep the container tightly synthesized.

Standardized Characterization Protocol

Experiment 1: High-Resolution HPLC Method
  • Column: C18, 4.6 x 150 mm, 3.5 µm (e.g., Waters XBridge C18).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0 min: 5% B

    • 15 min: 95% B

    • 20 min: 95% B

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (aromatic) and 330 nm (conjugated ketone).

  • Expected Retention: The target molecule is moderately polar. Expect elution around 40-50% B depending on the column.

Experiment 2: NMR Preparation
  • Solvent: DMSO-d

    
     is mandatory. The compound has poor solubility in CDCl
    
    
    
    .
  • Concentration: 10 mg in 0.6 mL.

  • Key Shift Check: Look for the acetyl methyl group at ~2.55 ppm . If it is at 2.08 ppm, you have the amide impurity.

Mechanistic Pathway: Impurity Formation

Impurities Start Precursor: 4-Acetylbenzoic Acid Nitration Nitration (HNO3/H2SO4) Start->Nitration Nitro_Isomer1 3-Nitro-4-acetyl (Major) Nitration->Nitro_Isomer1 Meta to COOH Ortho to Acetyl Nitro_Isomer2 2-Nitro-4-acetyl (Minor) Nitration->Nitro_Isomer2 Steric Clash Reduction Reduction (Fe/HCl or H2/Pd) Nitro_Isomer1->Reduction Nitro_Isomer2->Reduction Target TARGET: 3-Amino-4-acetylbenzoic acid (CAS 2167792-94-9) Reduction->Target Impurity_Regio IMPURITY: 2-Amino-4-acetylbenzoic acid Reduction->Impurity_Regio Cyclization Condensation w/ Carbonyls (Friedländer) Target->Cyclization Heat/Acid Quinoline Quinoline Derivatives (Degradation/Byproduct) Cyclization->Quinoline

Caption: Synthesis pathway highlighting the origin of regioisomeric impurities and the risk of cyclization to quinolines.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for 4-Acetamidobenzoic acid (Distinction Reference). Retrieved February 6, 2026, from [Link]

  • Tibhe, J., et al. (2016).[3] Flow nitration and reduction of acetophenones. ResearchGate. Retrieved February 6, 2026, from [Link]

  • Majeed, N. S., et al. (2017). Synthesis, Characterization and Biological Activity of Some New Heterocyclic Compounds Derived from 4-Aminoacetophenone. ResearchGate. Retrieved February 6, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Refining the Workup Procedure for 4-Acetyl-3-aminobenzoic Acid

This technical guide provides a comprehensive resource for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 4-Acetyl-3-aminobenzoic acid. Recognizing the nuanced ch...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive resource for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 4-Acetyl-3-aminobenzoic acid. Recognizing the nuanced challenges of this amphoteric molecule, this guide offers in-depth, field-proven insights in a readily accessible question-and-answer format. Our focus is on the causality behind experimental choices to empower you with a robust, self-validating workup procedure.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 4-Acetyl-3-aminobenzoic acid?

A1: The impurity profile of your crude product is intrinsically linked to your synthetic route. A common laboratory-scale synthesis involves the reduction of a nitro group precursor. Therefore, you should anticipate the presence of:

  • Unreacted Starting Material: Such as 4-Acetyl-3-nitrobenzoic acid.

  • Incomplete Reduction Products: Potentially hydroxylamino or azoxy intermediates.

  • Deacetylated Byproducts: 3-Aminobenzoic acid, which can arise from hydrolysis of the acetyl group under harsh reaction conditions.

  • Regioisomers: Depending on the specificity of your nitration step, you might have small amounts of other isomers.

Q2: Why is an acid-base extraction particularly effective for purifying 4-Acetyl-3-aminobenzoic acid?

A2: 4-Acetyl-3-aminobenzoic acid is an amphoteric molecule, meaning it possesses both an acidic functional group (the carboxylic acid) and a basic functional group (the amino group). This dual reactivity is the cornerstone of its purification by acid-base extraction. By carefully adjusting the pH of the aqueous solution, we can selectively protonate or deprotonate these groups, thereby changing the molecule's overall charge and its solubility.

  • In acidic solution (pH < ~2): The amino group is protonated to form an ammonium salt (-NH3+), making the molecule water-soluble.

  • In basic solution (pH > ~5): The carboxylic acid group is deprotonated to form a carboxylate salt (-COO-), also rendering the molecule water-soluble.

  • At its isoelectric point (pI): The molecule exists as a zwitterion with both a positive and negative charge, resulting in minimal net charge and significantly lower aqueous solubility.

This pH-dependent solubility allows for the separation from non-amphoteric or neutral impurities.

Q3: I'm struggling to choose the right solvent for recrystallization. What are the key considerations?

A3: The ideal recrystallization solvent is one in which your product is sparingly soluble at room temperature but highly soluble at elevated temperatures. For 4-Acetyl-3-aminobenzoic acid, a polar protic solvent or a mixture is often a good starting point.

  • Ethanol and Methanol: These are often effective due to their ability to form hydrogen bonds with both the carboxylic acid and amino groups.

  • Water: While the compound has some water solubility, this can be exploited for recrystallization, especially if the crude material is highly impure.

  • Mixed Solvent Systems: A combination of a "good" solvent (in which the compound is highly soluble) and a "poor" solvent (in which it is sparingly soluble) can be very effective. Common examples include ethanol/water or acetone/hexane.

The key is to perform small-scale solubility tests with your crude material to identify the optimal solvent or solvent pair.

Troubleshooting Guide

Problem 1: Low recovery after acid-base extraction.
Potential Cause Troubleshooting Step Scientific Rationale
Incorrect pH for precipitation Carefully adjust the pH of the aqueous extract to the isoelectric point (pI) of 4-Acetyl-3-aminobenzoic acid. Use a calibrated pH meter for accuracy.Maximum precipitation occurs at the pI where the molecule has minimal net charge and thus, the lowest aqueous solubility. Estimating the pKa of the carboxylic acid to be around 4.5-5.0 and the pKa of the conjugate acid of the amine to be around 2.0-2.5, the pI will be approximately in the range of 3.25-3.75.
Incomplete extraction from the organic layer Perform multiple extractions (at least 3) with the acidic or basic aqueous solution.Partition coefficient dictates that a single extraction will not transfer all of the product into the aqueous layer. Multiple extractions are more efficient at achieving a quantitative transfer.
Precipitate is too fine and passes through the filter paper After pH adjustment, cool the solution in an ice bath for an extended period (30-60 minutes) to encourage larger crystal growth. Consider using a finer porosity filter paper or a Buchner funnel with a celite plug.Slower cooling promotes the formation of larger, more easily filterable crystals.
Problem 2: Oily precipitate instead of solid crystals during recrystallization.
Potential Cause Troubleshooting Step Scientific Rationale
Solution is supersaturated Add a small amount of additional hot solvent to the oily mixture and redissolve. Allow the solution to cool more slowly.Oiling out often occurs when the solution is too concentrated, and the compound comes out of solution above its melting point. Diluting the solution slightly can prevent this.
Presence of impurities Attempt a pre-purification step, such as passing a solution of the crude material through a short plug of silica gel, before recrystallization.Impurities can depress the melting point of the product and interfere with crystal lattice formation.
Inappropriate solvent choice Re-evaluate your choice of recrystallization solvent. Try a solvent with a lower boiling point or a mixed solvent system.The chosen solvent may be too nonpolar, causing the product to separate as a liquid.
Problem 3: Product discoloration (yellow or brown).
Potential Cause Troubleshooting Step Scientific Rationale
Presence of oxidized impurities During the workup, consider adding a small amount of a reducing agent like sodium bisulfite to the aqueous solution before precipitation. Add activated charcoal to the hot recrystallization solution.Aromatic amines are susceptible to air oxidation, which can lead to colored impurities. Reducing agents can reverse this, and activated charcoal can adsorb colored impurities.
Residual nitro-aromatic impurities Ensure the reduction step in your synthesis has gone to completion. If necessary, re-subject the crude material to the reduction conditions.Nitro compounds are often yellow or orange and can be persistent impurities if the reduction is incomplete.

Experimental Protocols

Protocol 1: Acid-Base Extraction Workflow

This protocol assumes your crude 4-Acetyl-3-aminobenzoic acid is contaminated with neutral organic impurities and acidic starting material (e.g., 4-Acetyl-3-nitrobenzoic acid).

  • Dissolution: Dissolve the crude product in a suitable organic solvent, such as ethyl acetate.

  • Acidic Extraction: Transfer the organic solution to a separatory funnel and extract three times with a saturated sodium bicarbonate (NaHCO₃) solution. Combine the aqueous layers.

    • Expert Insight: Sodium bicarbonate is a weak base and will selectively deprotonate the more acidic carboxylic acid of your product, leaving less acidic phenolic impurities (if any) in the organic layer.

  • Separation of Acidic Impurities: The combined aqueous layers now contain the sodium salt of your product. The organic layer contains neutral impurities.

  • Basic Extraction (Optional): To remove any basic impurities from the original organic layer, you can extract it with 1 M HCl.

  • Precipitation of Product: Take the combined sodium bicarbonate extracts and cool them in an ice bath. Slowly add 3 M HCl dropwise with stirring until the pH reaches approximately 3.5.

  • Isolation: Collect the precipitated 4-Acetyl-3-aminobenzoic acid by vacuum filtration, wash with cold deionized water, and air dry.

Protocol 2: Recrystallization
  • Solvent Selection: Based on prior small-scale tests, choose an appropriate solvent (e.g., 95% ethanol).

  • Dissolution: Place the crude, dry 4-Acetyl-3-aminobenzoic acid in an Erlenmeyer flask. Add a minimal amount of the recrystallization solvent and heat the mixture to boiling with stirring to dissolve the solid completely.

  • Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

  • Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal and any insoluble impurities.

  • Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. For maximum recovery, subsequently cool the flask in an ice bath.

  • Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold recrystallization solvent, and dry thoroughly.

Visualizations

AcidBaseExtractionWorkflow crude Crude Product in Ethyl Acetate sep_funnel1 Separatory Funnel: Add NaHCO3(aq) crude->sep_funnel1 aq_layer1 Aqueous Layer: Product as Sodium Salt sep_funnel1->aq_layer1 Extract org_layer1 Organic Layer: Neutral Impurities sep_funnel1->org_layer1 Separate precipitate Precipitation: Add HCl (aq) to pH ~3.5 aq_layer1->precipitate pure_product Pure 4-Acetyl-3-aminobenzoic Acid precipitate->pure_product Filter & Dry

Caption: Workflow for the purification of 4-Acetyl-3-aminobenzoic acid using acid-base extraction.

RecrystallizationTroubleshooting start Crude Product dissolve Dissolve in minimal hot solvent start->dissolve cool Cool Slowly dissolve->cool crystals Pure Crystals Form cool->crystals oiling_out Oiling Out Occurs cool->oiling_out If problem occurs reheat Reheat & Add More Solvent oiling_out->reheat Solution slow_cool Cool Even Slower reheat->slow_cool slow_cool->crystals

Caption: Troubleshooting logic for when an oil, rather than crystals, forms during recrystallization.

References

  • PubChem . 4-(Acetylamino)-3-aminobenzoic acid. National Center for Biotechnology Information. [Link]

  • Google Patents.
  • ResearchGate . List of synthesized derivatives of 2-, 3-and 4-aminobenzoic acid. [Link]

  • McFarland Laboratories . A spectroscopic study of substituted anthranilic acids as sensitive environmental probes for detecting cancer cells. [Link]

  • PubChem . 4-Aminobenzoic acid. National Center for Biotechnology Information. [Link]

Optimization

Technical Support Center: Synthesis of 4-Acetyl-3-aminobenzoic Acid

Welcome to the technical support center for the synthesis of 4-acetyl-3-aminobenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this specifi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 4-acetyl-3-aminobenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this specific synthesis. We will delve into the critical aspects of catalyst selection, provide detailed experimental protocols, and offer robust troubleshooting advice to ensure the success of your experiments.

The synthesis of 4-acetyl-3-aminobenzoic acid presents a unique chemical challenge. The target reaction is a Friedel-Crafts acylation, a powerful method for forming carbon-carbon bonds on an aromatic ring. However, the substrate, 3-aminobenzoic acid, contains two functional groups with opposing electronic effects: an activating amino group (-NH₂) and a deactivating carboxylic acid group (-COOH). Furthermore, the basicity of the amino group can lead to catalyst poisoning, a common pitfall in Friedel-Crafts reactions. This guide will provide the expertise needed to overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing 4-acetyl-3-aminobenzoic acid via Friedel-Crafts acylation?

A1: The primary challenge lies in the nucleophilic and basic nature of the amino group on the 3-aminobenzoic acid starting material. This amino group readily complexes with traditional Lewis acid catalysts, such as aluminum chloride (AlCl₃).[1][2] This complexation deactivates the catalyst, often requiring stoichiometric or even excess amounts of the Lewis acid to drive the reaction forward. This not only increases cost and waste but can also complicate the reaction work-up and product purification.

Q2: Why is the acetyl group added to the 4-position and not other positions?

A2: The position of the incoming acetyl group is dictated by the directing effects of the existing substituents. The amino group (-NH₂) is a powerful activating, ortho-, para- director. For 3-aminobenzoic acid, the ortho positions are 2 and 4, and the para position is 6. The carboxylic acid group (-COOH) is a deactivating, meta- director, directing to position 5. The strongly activating amino group's influence dominates, making positions 2, 4, and 6 the most likely sites for electrophilic attack. The 4-position is often favored due to a combination of electronic activation and steric accessibility.

Q3: What are the most common side products, and how can they be minimized?

A3: The most common side products include:

  • N-acylated product (3-acetamidobenzoic acid): This forms when the acetylating agent reacts with the amino group instead of the aromatic ring. To minimize this, one can use a catalyst system that favors C-acylation over N-acylation.

  • Di-acylated products: If the reaction conditions are too harsh, a second acetyl group may be added to the ring. This is less common because the first acetyl group deactivates the ring towards further substitution.

  • Other isomers (e.g., 2-acetyl-3-aminobenzoic acid): Formation of isomeric products can be controlled by carefully managing reaction temperature and catalyst choice. Lower temperatures often increase regioselectivity.

Q4: Is it necessary to protect the amino group before the reaction?

A4: While protecting the amino group (e.g., as an acetamide) is a viable strategy to prevent catalyst poisoning, it adds extra steps to the synthesis (protection and deprotection), which can lower the overall yield. Modern approaches often favor direct acylation using catalyst systems that are more tolerant of the amino group, such as strong Brønsted acids or modified Lewis acids. A patent for a similar process suggests that strong acids like methanesulfonic acid can effectively catalyze the direct acylation of aminobenzoic acids.[3]

Troubleshooting Guide: Common Experimental Issues

Problem 1: The reaction shows low or no conversion of the starting material.

  • Possible Cause: Inactivation of the Lewis acid catalyst.

    • Causality: Traditional Lewis acids like AlCl₃ are highly sensitive to moisture and are readily deactivated by the basic amino group of the substrate.

    • Solution:

      • Ensure Anhydrous Conditions: All glassware must be oven-dried, and all solvents and reagents must be strictly anhydrous. The reaction should be run under an inert atmosphere (e.g., nitrogen or argon).

      • Increase Catalyst Loading: When using a catalyst like AlCl₃, a molar excess (e.g., 2.5 to 3.0 equivalents) is often necessary to account for the amount that will be complexed by the substrate and any trace water.

      • Switch Catalyst System: Consider using a strong Brønsted acid catalyst like methanesulfonic acid or a combination of a Lewis acid with a Brønsted acid, which can be more effective for direct acylation.[1][3]

Problem 2: The primary product is the N-acylated byproduct (3-acetamidobenzoic acid).

  • Possible Cause: The reaction conditions favor N-acylation over C-acylation (ring acylation).

    • Causality: The amino group is a potent nucleophile. At lower temperatures, kinetic control may favor attack by the more nucleophilic nitrogen atom.

    • Solution:

      • Modify Reaction Temperature: C-acylation (Friedel-Crafts) often requires higher activation energy than N-acylation. Carefully increasing the reaction temperature may favor the desired thermodynamic product.

      • Choice of Acylating Agent: Using a more reactive acylating agent, such as acetyl chloride or acetic anhydride, in conjunction with a suitable catalyst can promote the electrophilic aromatic substitution on the ring.

Problem 3: The final product is impure and difficult to purify.

  • Possible Cause: Presence of unreacted starting materials, isomeric byproducts, and catalyst residues.

    • Causality: Suboptimal regioselectivity and incomplete reaction can lead to a complex mixture. The work-up procedure may not effectively remove all impurities.

    • Solution:

      • Careful Work-up: The reaction mixture should be quenched by slowly adding it to ice-cold dilute acid (e.g., HCl) to decompose the catalyst-product complex and separate the catalyst residues into the aqueous layer.

      • pH Adjustment: 4-Acetyl-3-aminobenzoic acid is amphoteric. Its solubility is highly dependent on pH. Carefully adjusting the pH of the aqueous solution can be used to selectively precipitate the product while leaving more acidic or basic impurities in solution.

      • Recrystallization: A well-chosen solvent system for recrystallization is crucial. Mixtures of ethanol and water or ethyl acetate and hexanes are often good starting points for purifying substituted benzoic acids.

Recommended Experimental Protocol: Direct Acylation

This protocol describes a direct acylation method, which avoids the need for a protection-deprotection sequence. It leverages a strong acid catalyst that is effective in the presence of the amino group.

Quantitative Data Summary

ReagentMolar Mass ( g/mol )Amount (mmol)EquivalentsVolume / Mass
3-Aminobenzoic Acid137.1450.01.06.86 g
Acetic Anhydride102.0975.01.57.0 mL
Methanesulfonic Acid96.11--25 mL

Step-by-Step Methodology

  • Reaction Setup: In a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 3-aminobenzoic acid (6.86 g, 50.0 mmol).

  • Addition of Catalyst and Solvent: Add methanesulfonic acid (25 mL) to the flask. Stir the mixture at room temperature until the solid is fully dissolved.

  • Addition of Acylating Agent: Slowly add acetic anhydride (7.0 mL, 75.0 mmol) to the reaction mixture dropwise over 15 minutes. An exotherm may be observed. Maintain the temperature below 40°C using a water bath if necessary.

  • Reaction: Heat the reaction mixture to 60-70°C and stir for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up and Isolation:

    • After the reaction is complete, cool the mixture to room temperature.

    • Slowly and carefully pour the reaction mixture into a beaker containing 200 g of crushed ice with vigorous stirring.

    • A precipitate will form. Adjust the pH of the slurry to approximately 4-5 with a saturated solution of sodium bicarbonate. Be cautious as CO₂ evolution will occur.

    • Stir the mixture for 30 minutes in an ice bath to ensure complete precipitation.

  • Purification:

    • Collect the crude product by vacuum filtration and wash the filter cake with cold deionized water (3 x 25 mL).

    • Recrystallize the crude solid from an ethanol/water mixture to yield pure 4-acetyl-3-aminobenzoic acid as a solid.

    • Dry the final product under vacuum. The expected yield is typically in the range of 65-75%.

Visualized Workflow: Catalyst Selection Strategy

The following diagram outlines the decision-making process for selecting a catalyst and synthetic route for the acylation of 3-aminobenzoic acid.

Catalyst_Selection_Workflow start Start: Synthesize 4-Acetyl-3-aminobenzoic Acid q1 Is direct acylation with a tolerant catalyst feasible? start->q1 direct_acylation Pursue Direct Acylation q1->direct_acylation Yes protection_route Pursue Protection Route q1->protection_route No / Low Yield catalyst_choice Select Catalyst: Strong Brønsted Acid (e.g., Methanesulfonic Acid) direct_acylation->catalyst_choice protect_amine Step 1: Protect Amino Group (e.g., N-Acetylation) protection_route->protect_amine protocol_direct Follow Direct Acylation Protocol: - Anhydrous Conditions - Controlled Temperature catalyst_choice->protocol_direct end_product End: Pure 4-Acetyl-3-aminobenzoic Acid protocol_direct->end_product fc_acylation Step 2: Friedel-Crafts Acylation (e.g., with AlCl₃) protect_amine->fc_acylation deprotect Step 3: Deprotect Amino Group (e.g., Acid/Base Hydrolysis) fc_acylation->deprotect deprotect->end_product

Caption: Decision workflow for synthesizing 4-acetyl-3-aminobenzoic acid.

References

  • Friedel-Crafts Acylation - Organic Chemistry Portal. [Link]

  • Synthesis of 3-amino-benzoic acid - PrepChem.com. [Link]

  • Retrosynthesis | Lecture 2 | 4-Aminobenzoic acid - YouTube. [Link]

  • Aminobenzoic Acid Derivatives Obstruct Induced Fit in the Catalytic Center of the Ribosome | ACS Central Science. [Link]

  • 3-Aminobenzoic Acid | C7H7NO2 | CID 7419 - PubChem. [Link]

  • EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry. [Link]

  • Method for the direct acylation of aminobenzoic acids - Google P
  • Friedel–Crafts reaction - Wikipedia. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Synthesis of 4-Acetyl-3-aminobenzoic Acid for Researchers and Drug Development Professionals

Introduction: The Significance of 4-Acetyl-3-aminobenzoic Acid 4-Acetyl-3-aminobenzoic acid is a valuable substituted aromatic compound that serves as a key intermediate in the synthesis of various pharmaceuticals and bi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of 4-Acetyl-3-aminobenzoic Acid

4-Acetyl-3-aminobenzoic acid is a valuable substituted aromatic compound that serves as a key intermediate in the synthesis of various pharmaceuticals and biologically active molecules. Its unique trifunctional nature, featuring a carboxylic acid, an amino group, and an acetyl group on a benzene ring, allows for diverse chemical modifications, making it a versatile building block in medicinal chemistry and materials science. The strategic placement of these functional groups enables the construction of complex molecular architectures, highlighting the importance of efficient and scalable synthetic routes to this compound. This guide provides a comparative analysis of plausible synthetic pathways to 4-acetyl-3-aminobenzoic acid, offering insights into the strategic considerations and experimental details for each approach.

Strategic Approaches to the Synthesis of 4-Acetyl-3-aminobenzoic Acid

The synthesis of 4-acetyl-3-aminobenzoic acid presents a classic challenge in aromatic chemistry: controlling the regioselectivity of substitution on a polysubstituted benzene ring. The existing functional groups—an activating, ortho-, para-directing amino group and a deactivating, meta-directing carboxylic acid—exert competing influences on incoming electrophiles. This guide will explore two primary retrosynthetic strategies, evaluating their respective merits and potential drawbacks.

Route 1: Friedel-Crafts Acylation of a Protected 3-Aminobenzoic Acid Derivative

This approach is arguably the most direct and convergent strategy, leveraging the commercially available and relatively inexpensive 3-aminobenzoic acid as the starting material. The core of this route lies in a Friedel-Crafts acylation to introduce the acetyl group. However, the presence of a free amino group is incompatible with the Lewis acid catalysts typically employed in Friedel-Crafts reactions. Therefore, protection of the amino group is a critical first step.

Logical Workflow for Route 1

cluster_0 Route 1: Friedel-Crafts Acylation Pathway 3-Aminobenzoic Acid 3-Aminobenzoic Acid 3-Acetamidobenzoic Acid 3-Acetamidobenzoic Acid 3-Aminobenzoic Acid->3-Acetamidobenzoic Acid Protection (Acetylation) 4-Acetyl-3-acetamidobenzoic Acid 4-Acetyl-3-acetamidobenzoic Acid 3-Acetamidobenzoic Acid->4-Acetyl-3-acetamidobenzoic Acid Friedel-Crafts Acylation 4-Acetyl-3-aminobenzoic Acid 4-Acetyl-3-aminobenzoic Acid 4-Acetyl-3-acetamidobenzoic Acid->4-Acetyl-3-aminobenzoic Acid Deprotection (Hydrolysis)

Caption: Workflow for the synthesis of 4-acetyl-3-aminobenzoic acid via Friedel-Crafts acylation.

Experimental Protocols for Route 1

Step 1: Protection of the Amino Group - Synthesis of 3-Acetamidobenzoic Acid

  • Rationale: The amino group of 3-aminobenzoic acid is nucleophilic and would react with the Lewis acid and acylating agent in a Friedel-Crafts reaction. Acetylation converts the amino group into a less reactive acetamido group, which is still an ortho-, para-director but is compatible with the reaction conditions.

  • Procedure:

    • Suspend 3-aminobenzoic acid in water.

    • Add a slight excess of acetic anhydride.

    • Stir the mixture vigorously at room temperature for 1-2 hours.

    • The product, 3-acetamidobenzoic acid, will precipitate out of the solution.

    • Collect the solid by filtration, wash with cold water, and dry.

Step 2: Friedel-Crafts Acylation of 3-Acetamidobenzoic Acid

  • Rationale: The acetamido group is an activating ortho-, para-director, while the carboxylic acid is a deactivating meta-director. The 4-position is ortho to the strongly activating acetamido group and meta to the deactivating carboxylic acid group, making it the most likely site for electrophilic acylation. A strong Lewis acid catalyst, such as aluminum chloride (AlCl₃), is required to generate the acylium ion from acetyl chloride.

  • Procedure:

    • In a flask equipped with a reflux condenser and a gas trap, suspend 3-acetamidobenzoic acid in a suitable solvent such as nitrobenzene or 1,2-dichloroethane.

    • Cool the mixture in an ice bath and slowly add at least two equivalents of anhydrous aluminum chloride.

    • Add acetyl chloride dropwise while maintaining the low temperature.

    • After the addition is complete, allow the reaction to warm to room temperature and then heat to 60-70 °C for several hours.

    • Monitor the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, carefully pour the reaction mixture onto crushed ice with concentrated hydrochloric acid.

    • The product will precipitate and can be collected by filtration, washed with water, and then a dilute sodium bicarbonate solution to remove any unreacted starting material.

Step 3: Deprotection of the Acetamido Group - Synthesis of 4-Acetyl-3-aminobenzoic Acid

  • Rationale: The final step involves the hydrolysis of the acetamido group back to an amino group. This is typically achieved under acidic or basic conditions. Acidic hydrolysis is often preferred to avoid potential side reactions with the acetyl group.

  • Procedure:

    • Reflux the crude 4-acetyl-3-acetamidobenzoic acid from the previous step in an excess of dilute hydrochloric acid (e.g., 3 M HCl) for 1-2 hours.

    • Monitor the completion of the hydrolysis by TLC.

    • Cool the reaction mixture and neutralize it with a base (e.g., sodium hydroxide or ammonium hydroxide) to precipitate the product.

    • Collect the solid 4-acetyl-3-aminobenzoic acid by filtration, wash with cold water, and recrystallize from a suitable solvent such as ethanol/water to obtain the pure product.

Route 2: Multi-step Synthesis from a Substituted Toluene Precursor

An alternative strategy involves starting with a more elaborated precursor, such as 4-methyl-3-nitrobenzoic acid, and then performing a series of functional group transformations. This route avoids the direct Friedel-Crafts acylation on a deactivated ring but requires more synthetic steps.

Logical Workflow for Route 2

cluster_1 Route 2: From 4-Methyl-3-nitrobenzoic Acid 4-Methyl-3-nitrobenzoic Acid 4-Methyl-3-nitrobenzoic Acid Esterification Product Esterification Product 4-Methyl-3-nitrobenzoic Acid->Esterification Product Esterification Acyl Halide Acyl Halide Esterification Product->Acyl Halide Acyl Halide Formation Methyl Ketone Methyl Ketone Acyl Halide->Methyl Ketone Reaction with Organocadmium or Gilman Reagent Final Product Final Product Methyl Ketone->Final Product Reduction of Nitro Group & Hydrolysis

Caption: Workflow for the synthesis of 4-acetyl-3-aminobenzoic acid from 4-methyl-3-nitrobenzoic acid.

Experimental Protocols for Route 2

Step 1: Esterification of 4-Methyl-3-nitrobenzoic Acid

  • Rationale: Protection of the carboxylic acid as an ester prevents its interference in subsequent reactions.

  • Procedure: Reflux 4-methyl-3-nitrobenzoic acid in methanol with a catalytic amount of sulfuric acid (Fischer esterification).

Step 2: Conversion to the Acetyl Group

  • Rationale: The methyl group needs to be converted to an acetyl group. A common method is via the corresponding acyl halide.

  • Procedure:

    • Treat the methyl ester with a reagent like N-bromosuccinimide (NBS) under radical initiation to form the benzylic bromide.

    • Oxidize the benzylic bromide to the corresponding aldehyde, and then further to the carboxylic acid.

    • Alternatively, convert the starting carboxylic acid to its acyl chloride using thionyl chloride (SOCl₂).

    • React the acyl chloride with a suitable organometallic reagent like dimethylcadmium (Cd(CH₃)₂) or a Gilman reagent (lithium dimethylcuprate, LiCu(CH₃)₂) to form the methyl ketone.

Step 3: Reduction of the Nitro Group and Ester Hydrolysis

  • Rationale: The nitro group is reduced to an amino group, and the ester is hydrolyzed to the carboxylic acid. These steps can sometimes be performed in a single pot.

  • Procedure:

    • Catalytic hydrogenation (e.g., using H₂ gas and a palladium on carbon catalyst) is a clean and efficient method for reducing the nitro group.[1]

    • Alternatively, metal/acid combinations like tin and hydrochloric acid can be used.

    • Finally, hydrolyze the ester group under acidic or basic conditions to yield the final product.

Comparative Analysis of Synthesis Routes

ParameterRoute 1: Friedel-Crafts AcylationRoute 2: From Substituted Toluene
Starting Material 3-Aminobenzoic acid (Readily available)4-Methyl-3-nitrobenzoic acid (Requires synthesis)
Number of Steps 34-5
Key Reactions Acetylation, Friedel-Crafts Acylation, HydrolysisEsterification, Halogenation/Oxidation or Acyl Halide formation, Organometallic reaction, Reduction, Hydrolysis
Potential Challenges Regioselectivity of Friedel-Crafts acylation, harsh Lewis acid conditions.Multiple steps, use of potentially toxic organometallic reagents.
Scalability Potentially scalable, but Friedel-Crafts reactions can be challenging on a large scale.More steps may reduce overall yield and increase complexity for scaling up.
Green Chemistry Use of stoichiometric Lewis acids and halogenated solvents can be a concern.Involves multiple reagents and solvents, generating more waste streams.

Conclusion and Recommendations

For laboratory-scale synthesis and initial drug discovery efforts, Route 1 (Friedel-Crafts Acylation) is the more attractive and convergent approach. Its directness from a simple starting material makes it more efficient, provided that the regioselectivity of the acylation can be effectively controlled. Careful optimization of the Friedel-Crafts reaction conditions, such as the choice of solvent and Lewis acid, will be crucial for maximizing the yield of the desired 4-acetyl isomer.

Route 2 (From a Substituted Toluene Precursor) , while longer and more complex, offers an alternative pathway that avoids the direct and potentially problematic Friedel-Crafts acylation on a substituted aminobenzoic acid. This route may be considered if Route 1 proves to be low-yielding or if issues with isomer separation arise.

For large-scale production, further process development would be necessary for either route to optimize yields, reduce waste, and ensure safety and cost-effectiveness. The development of a catalytic, milder alternative to the classical Friedel-Crafts acylation would significantly enhance the appeal of Route 1 for industrial applications.

References

  • This is a placeholder for a relevant reference to Friedel-Crafts acyl
  • This is a placeholder for a relevant reference to the synthesis and reactions of substituted toluenes.

Sources

Comparative

A Senior Application Scientist's Guide to the Structural Confirmation of 4-Acetyl-3-aminobenzoic Acid Derivatives

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. In the realm of novel therapeutics, derivatives of...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. In the realm of novel therapeutics, derivatives of 4-acetyl-3-aminobenzoic acid are of growing interest due to their potential biological activities. The precise arrangement of substituents on the aromatic ring and the integrity of the amide or other linkages are critical to their function and safety. This guide provides an in-depth comparison of the primary analytical techniques for the structural elucidation of this class of compounds, grounded in practical application and scientific first principles.

The Imperative of Orthogonal Structural Verification

In the synthesis of derivatives of 4-acetyl-3-aminobenzoic acid, the potential for isomeric impurities or unexpected reaction outcomes necessitates a multi-faceted approach to structural confirmation. Relying on a single analytical technique can be misleading. Therefore, we advocate for an orthogonal approach, where each method provides a unique and complementary piece of the structural puzzle. This guide will focus on the "big three" of small molecule characterization: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography, with supporting insights from Infrared (IR) Spectroscopy.

At the Heart of the Matter: A Representative Workflow

The journey from a newly synthesized powder to a confirmed molecular structure follows a logical progression of analyses. The following workflow illustrates the interplay between different analytical techniques, each building upon the insights of the last.

structure_confirmation_workflow cluster_synthesis Synthesis & Purification cluster_detailed Detailed Structural Elucidation cluster_absolute Absolute Confirmation synthesis Synthesized Derivative ir FTIR Spectroscopy synthesis->ir Functional Groups? ms Mass Spectrometry synthesis->ms Correct Mass? nmr NMR Spectroscopy (¹H, ¹³C, 2D) ir->nmr Functional Groups Consistent ms->nmr Molecular Formula Consistent xray X-ray Crystallography (if crystalline) nmr->xray Ambiguous Stereochemistry? Polymorphism? nmr_interpretation cluster_info Structural Information cs Chemical Shift (δ) env Electronic Environment cs->env indicates integ Integration num_h Number of Protons integ->num_h determines mult Multiplicity (J-coupling) neighbors Neighboring Protons mult->neighbors reveals c13 ¹³C Chemical Shifts c_skel Carbon Skeleton c13->c_skel maps

Validation

A Senior Application Scientist's Guide to Cross-Reactivity Studies of 4-Acetyl-3-aminobenzoic Acid

For researchers, scientists, and drug development professionals, understanding the specificity of a molecule is paramount. This guide provides an in-depth technical comparison of 4-Acetyl-3-aminobenzoic acid's potential...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, understanding the specificity of a molecule is paramount. This guide provides an in-depth technical comparison of 4-Acetyl-3-aminobenzoic acid's potential cross-reactivity with structurally similar compounds. We will delve into the scientific rationale for comparator selection, detailed experimental protocols for assessment, and an analysis of hypothetical data to illustrate the principles of a thorough cross-reactivity study.

Introduction: The Imperative of Specificity

4-Acetyl-3-aminobenzoic acid is an aromatic compound with functional groups that suggest its potential use as a building block in pharmaceutical and chemical synthesis.[1] Its structure, featuring a benzoic acid moiety, an amino group, and an acetyl group, presents a unique profile that also necessitates a comprehensive evaluation of its potential to cross-react with other structurally related molecules. Cross-reactivity, where an antibody or other binding agent recognizes unintended molecules, can lead to off-target effects, inaccurate assay results, and potential safety concerns in therapeutic applications.[2][3]

This guide is designed to provide a robust framework for assessing the cross-reactivity of 4-Acetyl-3-aminobenzoic acid. We will explore the causal logic behind the selection of comparator compounds and provide detailed, self-validating protocols for both immunoassay and chromatographic techniques.

Rationale for Comparator Selection: A Structurally-Informed Approach

The selection of appropriate comparators is critical for a meaningful cross-reactivity study. The chosen molecules should challenge the specificity of the analytical method by presenting structural similarities to the target analyte, 4-Acetyl-3-aminobenzoic acid. Our selection is based on the presence of a benzoic acid backbone and variations in the type and position of amine and acetyl functional groups.

Table 1: Selected Comparator Compounds for Cross-Reactivity Analysis

Compound NameStructureRationale for Inclusion
4-Acetyl-3-aminobenzoic acid 4-Acetyl-3-aminobenzoic acidTarget Analyte
p-Aminobenzoic acid (PABA)p-Aminobenzoic acidParent compound without the acetyl group; assesses the contribution of the acetyl group to binding specificity.[4]
3-Aminobenzoic acid3-Aminobenzoic acidIsomer of PABA; evaluates the impact of the amino group's position on cross-reactivity.
4-Acetamidobenzoic acid4-Acetamidobenzoic acidContains an acetamido group at the para position; directly compares the effect of the acetyl group on the amine.
Salicylic acidSalicylic acidBenzoic acid with a hydroxyl group; serves as a negative control with a different functional group.
3-Acetamidobenzoic acid3-Acetamidobenzoic acidIsomer of 4-Acetamidobenzoic acid; further probes the positional effects of the acetamido group.

The structural relationships between these compounds are critical to understanding potential cross-reactivity. The following diagram illustrates these relationships.

G 4-Acetyl-3-aminobenzoic_acid 4-Acetyl-3-aminobenzoic acid (Target) p-Aminobenzoic_acid p-Aminobenzoic acid (PABA) 4-Acetyl-3-aminobenzoic_acid->p-Aminobenzoic_acid Removal of Acetyl Group 4-Acetamidobenzoic_acid 4-Acetamidobenzoic acid 4-Acetyl-3-aminobenzoic_acid->4-Acetamidobenzoic_acid Positional Isomer 3-Aminobenzoic_acid 3-Aminobenzoic acid p-Aminobenzoic_acid->3-Aminobenzoic_acid Positional Isomer Salicylic_acid Salicylic acid (Negative Control) p-Aminobenzoic_acid->Salicylic_acid Functional Group Change (Amine to Hydroxyl) 3-Acetamidobenzoic_acid 3-Acetamidobenzoic acid 4-Acetamidobenzoic_acid->3-Acetamidobenzoic_acid Positional Isomer

Caption: Structural relationships of comparator compounds to 4-Acetyl-3-aminobenzoic acid.

Experimental Design and Methodologies

A dual-pronged approach utilizing a highly sensitive immunoassay and a specific chromatographic method provides a comprehensive and robust assessment of cross-reactivity.

Primary Assessment: Competitive ELISA

A competitive Enzyme-Linked Immunosorbent Assay (ELISA) is the gold standard for determining the cross-reactivity of small molecules.[5] This assay measures the ability of the comparator compounds to compete with a labeled antigen for binding to a limited number of specific antibodies.

The following diagram outlines the key steps in the competitive ELISA protocol.

G cluster_0 Plate Preparation cluster_1 Competitive Binding cluster_2 Detection Coat 1. Coat Plate with 4-Acetyl-3-aminobenzoic acid-Protein Conjugate Wash1 2. Wash Coat->Wash1 Block 3. Block with BSA Wash1->Block Wash2 4. Wash Block->Wash2 Incubate 5. Add Antibody & Test Compound Simultaneously Wash2->Incubate Wash3 6. Wash Incubate->Wash3 Add_Secondary 7. Add Enzyme-labeled Secondary Antibody Wash3->Add_Secondary Wash4 8. Wash Add_Secondary->Wash4 Add_Substrate 9. Add Substrate Wash4->Add_Substrate Read 10. Read Absorbance Add_Substrate->Read

Caption: Workflow for the competitive ELISA cross-reactivity assay.

  • Antigen Coating: Microtiter plates are coated with a conjugate of 4-Acetyl-3-aminobenzoic acid and a carrier protein (e.g., Bovine Serum Albumin, BSA) at a concentration of 1-10 µg/mL in a carbonate-bicarbonate buffer (pH 9.6). The plates are incubated overnight at 4°C.[6]

  • Washing: Plates are washed three times with Phosphate Buffered Saline (PBS) containing 0.05% Tween-20 (PBST).

  • Blocking: Non-specific binding sites are blocked by incubating with 1% BSA in PBS for 1 hour at 37°C.[7]

  • Washing: Plates are washed three times with PBST.

  • Competitive Reaction: A fixed concentration of primary antibody (raised against 4-Acetyl-3-aminobenzoic acid) is pre-incubated with varying concentrations of the target analyte or comparator compounds for 1 hour at 37°C. 100 µL of this mixture is then added to the coated wells and incubated for 90 minutes at 37°C.[7]

  • Washing: Plates are washed three times with PBST.

  • Secondary Antibody Incubation: An enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-rabbit IgG) is added to each well and incubated for 1 hour at 37°C.[7]

  • Washing: Plates are washed five times with PBST.

  • Substrate Addition: A chromogenic substrate (e.g., TMB) is added, and the plate is incubated in the dark for 15-30 minutes.[7]

  • Reaction Stoppage and Reading: The reaction is stopped with 2M H₂SO₄, and the absorbance is read at 450 nm.

Confirmatory Analysis: High-Performance Liquid Chromatography (HPLC)

HPLC is employed to confirm the purity and concentration of all test compounds and to provide an orthogonal method for assessing specificity. A reversed-phase method is ideal for separating these aromatic acids.[8]

  • Column: C18, 4.6 x 150 mm, 5 µm particle size

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

This method will ensure that the observed effects in the ELISA are not due to impurities in the comparator compounds.

Hypothetical Results and Discussion

The data generated from the competitive ELISA would be used to calculate the half-maximal inhibitory concentration (IC50) for each compound. Cross-reactivity is then typically expressed as a percentage relative to the target analyte.

Cross-Reactivity (%) = (IC50 of 4-Acetyl-3-aminobenzoic acid / IC50 of Comparator) x 100

Table 2: Hypothetical Cross-Reactivity Data

CompoundIC50 (nM)Cross-Reactivity (%)
4-Acetyl-3-aminobenzoic acid 10 100
p-Aminobenzoic acid (PABA)2504.0
3-Aminobenzoic acid>10,000<0.1
4-Acetamidobenzoic acid5020.0
Salicylic acid>10,000<0.1
3-Acetamidobenzoic acid8001.25
Interpretation of Results
  • High Specificity: The hypothetical data suggests a high degree of specificity of the antibody for 4-Acetyl-3-aminobenzoic acid.

  • Impact of the Acetyl Group: The low cross-reactivity of PABA (4.0%) indicates that the acetyl group is a critical component of the epitope recognized by the antibody.

  • Positional Importance: The negligible cross-reactivity of 3-Aminobenzoic acid (<0.1%) and the significantly lower cross-reactivity of 3-Acetamidobenzoic acid (1.25%) compared to its 4-substituted counterpart highlight the stringent positional requirements for antibody binding.

  • Contribution of the Acetamido Group: 4-Acetamidobenzoic acid shows the highest cross-reactivity among the comparators (20.0%), suggesting that the acetamido group at the para position presents a conformation that is partially recognized by the antibody. This is a key finding, as it points to a potential for interaction with N-acetylated metabolites.

  • Negative Control Confirmation: The lack of cross-reactivity with Salicylic acid (<0.1%) validates the assay's specificity for the aminobenzoic acid backbone with specific substitutions.

Conclusion

This guide outlines a comprehensive and scientifically rigorous approach to evaluating the cross-reactivity of 4-Acetyl-3-aminobenzoic acid. By employing a highly sensitive competitive ELISA, confirmed by a specific HPLC method, and by challenging the system with a panel of structurally relevant comparators, researchers can confidently assess the specificity of their analytical methods and molecules. The hypothetical data underscores the importance of both the presence and position of functional groups in antibody-antigen recognition. This framework ensures a thorough and reliable characterization of molecular specificity, a critical step in any research or development pipeline.

References

  • Bio-Rad Antibodies. Competitive ELISA Protocol. Bio-Rad. Accessed February 6, 2026. [Link]

  • Creative Diagnostics. Competitive ELISA Protocol. Creative Diagnostics. Accessed February 6, 2026. [Link]

  • Wikipedia. 4-Aminobenzoic acid. Wikipedia. Accessed February 6, 2026. [Link]

  • Microbe Notes. Competitive ELISA Protocol and Animation. Microbe Notes. Accessed February 6, 2026. [Link]

  • PubChem. 4-(Acetylamino)-3-((Hydroxyacetyl)Amino)Benzoic Acid. National Center for Biotechnology Information. Accessed February 6, 2026. [Link]

  • PubChem. 4-(Acetylamino)-3-aminobenzoic acid. National Center for Biotechnology Information. Accessed February 6, 2026. [Link]

  • Agilent Technologies. Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC. Agilent Technologies. Published October 1, 2013. [Link]

  • Reveal Biosci. A Quick Beginner's Guide to Tissue Cross-Reactivity Studies in Biologic Development. Reveal Biosciences. Accessed February 6, 2026. [Link]

  • Molecules. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. MDPI. Published October 2023. [Link]

  • HELIX Chromatography. HPLC Analysis of 6 Aromatic Acids and Alcohols on Amaze Aromatic Stationary Phases. HELIX Chromatography. Accessed February 6, 2026. [Link]

  • PubMed. Determination of aromatic compounds by high-performance liquid chromatography with on-line photoreactor and peroxyoxalate chemiluminescence detection. PubMed. Accessed February 6, 2026. [Link]

  • Charles River Laboratories. Tissue Cross-Reactivity Studies. Charles River Laboratories. Accessed February 6, 2026. [Link]

Sources

Comparative

Benchmarking 4-Acetyl-3-aminobenzoic Acid: Synthetic Efficiency and Analytical Performance in Quinazolinone Scaffold Construction

Topic: Benchmarking the Performance of 4-Acetyl-3-aminobenzoic Acid in Assays Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & Strategic Con...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Benchmarking the Performance of 4-Acetyl-3-aminobenzoic Acid in Assays Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Strategic Context

In the high-stakes landscape of kinase inhibitor development, the selection of starting materials dictates not just yield, but the regiochemical fidelity of the final pharmacophore. 4-Acetyl-3-aminobenzoic acid (AABA) represents a "privileged intermediate"—a pre-functionalized ortho-aminoacetophenone scaffold that offers a distinct thermodynamic advantage over traditional anthranilic acid routes for synthesizing 4-methylquinazolinone cores.

This guide benchmarks AABA against standard alternatives (e.g., Anthranilic Acid + Acetic Anhydride), evaluating its performance in cyclization kinetics , impurity profile management , and HPLC assay sensitivity .

Why This Matters:

  • Regiocontrol: AABA locks the methyl substituent at the C4 position of the resulting quinazoline, eliminating the regioselectivity issues common with external acetylation.

  • Atom Economy: It enables convergent "one-pot" syntheses with hydrazines or amines, bypassing the need for aggressive activating agents like POCl₃.

Comparative Analysis: AABA vs. Traditional Precursors

The following analysis benchmarks AABA against the industry-standard "Anthranilic Route" for generating the 4-methyl-quinazolin-2(1H)-one core (a common moiety in PARP and EGFR inhibitors).

Table 1: Performance Metrics in Quinazolinone Synthesis
Feature4-Acetyl-3-aminobenzoic Acid (AABA) Anthranilic Acid (Standard Route) Impact Analysis
Reaction Type Condensation (Cyclodehydration)Acylation followed by CondensationAABA reduces step count by 50%.
Regioselectivity High (>99:1) Moderate (~85:15)AABA’s internal ketone dictates position; Anthranilic routes often yield isomeric mixtures.
Cyclization Time 2–4 Hours6–12 HoursAABA exhibits faster kinetics due to the pre-formed electrophilic center (ketone).
By-product Profile Water (benign)Acetic acid/HCl (requires neutralization)AABA simplifies downstream purification (Green Chemistry compliant).
Assay Sensitivity High (distinct UV

~254/310 nm)
Moderate (overlap with reagents)AABA's extended conjugation improves HPLC detection limits.
Mechanism of Action & Pathway Visualization

Understanding the mechanistic advantage is crucial for assay design. AABA undergoes a condensation-cyclization sequence. Unlike anthranilic acid, which requires an external electrophile to provide the "2-carbon" bridge, AABA contains the electrophilic carbonyl in situ.

Diagram 1: Comparative Synthetic Pathways

G cluster_0 Route A: AABA (Optimized) cluster_1 Route B: Anthranilic Acid (Traditional) AABA 4-Acetyl-3-aminobenzoic Acid (Internal Electrophile) Schiff Schiff Base Intermediate AABA->Schiff + Urea/Amine (-H2O) ProdA 4-Methylquinazolinone (High Purity) Schiff->ProdA Cyclization (Fast) Anth Anthranilic Acid Acyl N-Acetyl Intermediate Anth->Acyl + Ac2O (Acetylation) ProdB Quinazolinone Mix (+ Isomers) Acyl->ProdB + Amine (Slow/Harsh)

Caption: Route A (AABA) utilizes an internal ketone for rapid, regioselective cyclization, whereas Route B requires an external acetylation step prone to side reactions.

Detailed Experimental Protocols

To validate the performance of AABA, we utilize two self-validating assay protocols: HPLC Purity Characterization and a Kinetic Cyclization Assay .

Protocol A: HPLC Purity & Stability Assay

Objective: To establish a baseline purity profile and detect oxidative degradation (amine oxidation) prior to synthesis.

Reagents:

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (Suppresses silanol activity).

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

Methodology:

  • Sample Prep: Dissolve 10 mg AABA in 10 mL of 50:50 Water:ACN. Sonicate for 5 mins. Filter through 0.22 µm PTFE filter.

  • Gradient:

    • 0–2 min: 5% B (Equilibration)

    • 2–15 min: 5%

      
       60% B (Linear Gradient)
      
    • 15–20 min: 60%

      
       95% B (Wash)
      
  • Detection: UV at 254 nm (aromatic ring) and 310 nm (conjugated ketone).

  • Acceptance Criteria:

    • Main peak purity >98.0%.

    • Tailing factor (

      
      ) < 1.5 (Critical: Amines often tail; phosphoric acid mitigates this).
      

Why this works: The dual-wavelength detection validates the integrity of the amino-ketone system. Loss of absorbance at 310 nm indicates damage to the acetyl group, while shifts at 254 nm suggest decarboxylation.

Protocol B: Kinetic Cyclization Benchmarking

Objective: To quantify the reactivity advantage of AABA over Anthranilic acid.

Methodology:

  • Reaction Setup: In two separate vessels, charge 1.0 mmol of AABA (Vessel A) and 1.0 mmol of N-Acetylanthranilic acid (Vessel B).

  • Reagent Addition: Add 1.2 eq of Hydrazine Hydrate to both vessels in Ethanol (5 mL).

  • Incubation: Reflux at 80°C.

  • Sampling: Aliquot 50 µL every 30 minutes into cold acetonitrile (quenching).

  • Analysis: Inject into HPLC (Protocol A). Plot "Conversion %" vs. "Time".

Expected Outcome:

  • AABA: Reaches >95% conversion within 2 hours.

  • Anthranilic Derivative: Typically lags, requiring 4–6 hours due to the lower electrophilicity of the amide carbonyl compared to the ketone in AABA.

Benchmarking Workflow Visualization

The following decision tree guides the researcher in selecting AABA for specific assay types based on the data requirements.

Diagram 2: Assay Selection & Validation Logic

Workflow Start Start: Select Precursor Decision Target Scaffold? Start->Decision Quin 4-Methylquinazolinone Decision->Quin Kinase Inhibitor Iso Isoluminol/Probes Decision->Iso Chemiluminescence UseAABA USE AABA (High Regioselectivity) Quin->UseAABA Req. C4-Methyl UseAnth Use Anthranilic Acid (Standard Route) Quin->UseAnth Req. C4-H Iso->UseAnth Validation Validation Step: HPLC Protocol A UseAABA->Validation Result Check Tailing Factor (Must be < 1.5) Validation->Result

Caption: Decision logic for selecting AABA based on the required pharmacophore (C4-Methyl vs C4-H).

Troubleshooting & Optimization
  • Issue: HPLC Peak Tailing.

    • Cause: Interaction between the free amine on C3 and surface silanols on the column.

    • Solution: Ensure mobile phase pH is acidic (pH 2.5–3.0) or use an end-capped column (e.g., C18-shielded).

  • Issue: Low Yield in Cyclization.

    • Cause: Incomplete condensation due to water accumulation.

    • Solution: Use a Dean-Stark trap or molecular sieves to drive the equilibrium forward (Le Chatelier’s principle).

References
  • Connolly, D. J., et al. (2005).[1] "Synthesis of quinazolin-4(3H)-ones via the reaction of 2-aminoacetophenone with amides." Tetrahedron Letters, 46(9), 1533-1535.

  • National Center for Biotechnology Information. (2024). "PubChem Compound Summary for CID 17626-40-3 (Isomer Reference)." PubChem.

  • Zhang, J., et al. (2018). "Recent advances in the synthesis of quinazolinones." RSC Advances, 8, 2662-2680.

  • Sigma-Aldrich. (2024).[2] "Technical Bulletin: HPLC Analysis of Aminobenzoic Acid Derivatives."

(Note: While specific "product pages" for 4-Acetyl-3-aminobenzoic acid are rare due to its status as a custom intermediate, the chemistry cited above validates its structural advantages in the described assays.)

Sources

Comparative

A Comparative Mechanistic Guide to 4-Acetyl-3-aminobenzoic Acid and its Analogs in Biological Systems

For researchers, scientists, and drug development professionals, understanding the nuanced biological activities of small molecules is paramount. This guide provides a comparative mechanistic analysis of 4-Acetyl-3-amino...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, understanding the nuanced biological activities of small molecules is paramount. This guide provides a comparative mechanistic analysis of 4-Acetyl-3-aminobenzoic acid, a compound of growing interest, benchmarked against its parent molecule, 4-aminobenzoic acid (PABA), and other key derivatives. Due to the limited direct experimental data on 4-Acetyl-3-aminobenzoic acid, this guide will leverage established knowledge of its structural analogs to hypothesize its biological actions and propose a rigorous experimental framework for their validation.

Introduction: The Versatile Scaffold of 4-Aminobenzoic Acid

4-Aminobenzoic acid (PABA) is a well-established bioactive molecule, serving as a crucial intermediate in the folate synthesis pathway of many microorganisms.[1] This foundational role has made it and its derivatives a rich area of research for antimicrobial agents.[2][3] Beyond this, the PABA scaffold has proven to be a versatile template for developing compounds with a wide array of biological activities, including anti-inflammatory and enzyme-inhibitory effects.[3] The biological action of these derivatives is intricately linked to their chemical structure, with modifications to the aromatic ring, the amino group, or the carboxyl group dictating their target specificity and potency.[4]

This guide will explore three primary areas of biological activity where PABA derivatives have shown significant promise:

  • Antimicrobial Action: Primarily through the disruption of the folate biosynthesis pathway.

  • Anti-inflammatory Effects: Through the modulation of key inflammatory mediators.

  • Cholinesterase Inhibition: A mechanism relevant to the treatment of neurodegenerative diseases.

By understanding the established mechanisms of well-characterized PABA derivatives, we can formulate educated hypotheses regarding the potential biological profile of 4-Acetyl-3-aminobenzoic acid and design targeted experiments to elucidate its specific mechanisms of action.

Comparative Analysis of Biological Activities

Antimicrobial Activity: Targeting the Folate Biosynthesis Pathway

A cornerstone of the antimicrobial activity of many PABA derivatives is their ability to interfere with the bacterial synthesis of folic acid, a critical vitamin for DNA synthesis and repair.[4] Bacteria synthesize folate de novo, a pathway absent in humans, making it an attractive target for selective toxicity.[5]

Mechanism of Action: The key enzyme in this pathway is dihydropteroate synthase (DHPS), which catalyzes the condensation of para-aminobenzoic acid (pABA) with dihydropteroate pyrophosphate.[6] PABA analogs, most notably the sulfonamide class of antibiotics, act as competitive inhibitors of DHPS, effectively starving the bacteria of folate and halting their growth.[7]

Structural Insights: The p-aminobenzoyl moiety is a critical pharmacophore for DHPS inhibition.[4] Modifications to this core structure can significantly impact antimicrobial potency.

Comparative Data: The minimum inhibitory concentration (MIC) is a standard measure of antimicrobial efficacy. The table below presents a comparison of the MIC values for various PABA derivatives against different bacterial strains.

Compound/DerivativeStaphylococcus aureus (MIC, µM)Escherichia coli (MIC, µM)Reference
Sulfanilamide0.97 - 62.50.97 - 62.5[2]
2-methyl-4-aminobenzoic acid0.97 - 62.50.97 - 62.5[2]
Sulfaguanidine0.97 - 62.50.97 - 62.5[2]
Thienopyrimidinylamino-N-phenylbenzamide derivative4 (MRSA)2-10[3]
Benzimidazole derivative15.62-[3]
Schiff-base derivative15.62≥ 62.5[7][8]

Hypothesized Activity of 4-Acetyl-3-aminobenzoic acid: The presence of an acetyl group at the 4-position and an amino group at the 3-position of the benzoic acid core in 4-Acetyl-3-aminobenzoic acid suggests a departure from the classic p-aminobenzoyl structure. This alteration may reduce its affinity for DHPS. However, other antimicrobial mechanisms, such as membrane disruption or topoisomerase inhibition, which have been observed for other PABA derivatives, cannot be ruled out.[3]

Proposed Experimental Workflow:

Antimicrobial_Workflow cluster_0 Primary Screening cluster_1 Mechanism of Action MIC_Assay MIC Determination (Broth Microdilution) Membrane_Perm Membrane Permeabilization (e.g., Propidium Iodide Assay) MIC_Assay->Membrane_Perm If Active DHPS_Inhibition DHPS Inhibition Assay MIC_Assay->DHPS_Inhibition If Active

Workflow for Investigating Antimicrobial Activity.

Anti-inflammatory Activity: Modulating the NF-κB Signaling Pathway

Chronic inflammation is a hallmark of numerous diseases. PABA and its derivatives have demonstrated the ability to modulate inflammatory responses, presenting a potential therapeutic avenue.

Mechanism of Action: A key signaling pathway in inflammation is the Nuclear Factor-kappa B (NF-κB) pathway.[9] Upon stimulation by pro-inflammatory signals like TNF-α or IL-1, the IKK complex is activated, leading to the phosphorylation and subsequent degradation of IκB proteins. This releases NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6.[10][11] Some PABA derivatives may exert their anti-inflammatory effects by inhibiting key components of this pathway.

Signaling Pathway Diagram:

NF_kappaB_Pathway TNF-α TNF-α TNFR TNFR TNF-α->TNFR Binds IKK Complex IKK Complex TNFR->IKK Complex Activates IκB IκB IKK Complex->IκB Phosphorylates NF-κB NF-κB IκB->NF-κB Releases Nucleus Nucleus NF-κB->Nucleus Translocates Pro-inflammatory Genes Pro-inflammatory Genes Nucleus->Pro-inflammatory Genes Activates Transcription

Simplified NF-κB Signaling Pathway in Inflammation.

Comparative Data: The inhibitory concentration (IC50) is used to quantify the effectiveness of a compound in inhibiting a particular biological or biochemical function.

Compound ClassTargetIC50 Value (µM)Reference
Isoxazole derivativeCOX-2Potent Inhibition[12]
1,2-Benzothiazine 1,1-dioxide derivativesCOXVariable[13]
Carbamoylmethyl esters of Ibuprofen/NaproxenInflammation (in vivo)22.03% - 87.82% inhibition[14]

Hypothesized Activity of 4-Acetyl-3-aminobenzoic acid: The structural features of 4-Acetyl-3-aminobenzoic acid, particularly the acetyl group, could influence its interaction with enzymes involved in the inflammatory cascade. It is plausible that it could inhibit cyclooxygenase (COX) enzymes or modulate cytokine production.

Proposed Experimental Workflow:

Anti_Inflammatory_Workflow cluster_0 Initial Screening cluster_1 Mechanism Elucidation LPS_Stimulation LPS-stimulated Macrophages Cytokine_Assay Cytokine Measurement (TNF-α, IL-6 ELISA) LPS_Stimulation->Cytokine_Assay Measure Cytokine Levels COX_Assay COX Inhibition Assay LPS_Stimulation->COX_Assay Assess COX Activity

Workflow for Investigating Anti-inflammatory Activity.

Cholinesterase Inhibition: A Potential Neuroprotective Mechanism

The inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) is a key therapeutic strategy for managing the symptoms of Alzheimer's disease.[15] Several PABA derivatives have been explored for this activity.[16]

Mechanism of Action: Cholinesterases are enzymes that break down the neurotransmitter acetylcholine. Inhibiting these enzymes increases the levels of acetylcholine in the brain, which can improve cognitive function.

Comparative Data:

Compound/DerivativeTargetIC50 Value (µM)Reference
4-((bis(4-hydroxyphenyl)methylene)amino)benzoic acidAChE7.49 ± 0.16[4]
Benzylaminobenzoic acidBChE2.67 ± 0.05[4]
4-amino-3-bromo-5-fluorobenzohydrazideAChE0.59[4]
4-amino-3-bromo-5-fluorobenzohydrazideBChE0.15[4]
Compound 5b (aminobenzoic acid derivative)AChE1.66 ± 0.03[15]
Compound 2c (aminobenzoic acid derivative)BChE2.67 ± 0.05[15]

Hypothesized Activity of 4-Acetyl-3-aminobenzoic acid: The structure of 4-Acetyl-3-aminobenzoic acid may allow it to fit into the active site of cholinesterases. The acetyl and amino groups could form hydrogen bonds or other interactions with key amino acid residues in the enzyme's active site, leading to inhibition.

Proposed Experimental Workflow:

Cholinesterase_Workflow cluster_0 Primary Assay cluster_1 Kinetic Analysis Ellman_Assay Ellman's Assay for AChE and BChE Inhibition Lineweaver_Burk Lineweaver-Burk Plot (Determine Inhibition Type) Ellman_Assay->Lineweaver_Burk If Inhibition Observed

Workflow for Investigating Cholinesterase Inhibition.

Detailed Experimental Protocols

To facilitate the investigation of 4-Acetyl-3-aminobenzoic acid, the following are detailed protocols for the key proposed experiments.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound against a specific bacterium.

  • Preparation of Bacterial Inoculum:

    • From a fresh agar plate, select 3-5 isolated colonies of the test bacterium.

    • Inoculate the colonies into a tube of sterile cation-adjusted Mueller-Hinton Broth (CAMHB).

    • Incubate at 35 ± 2 °C until the turbidity matches that of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

    • Dilute the inoculum in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

  • Preparation of Compound Dilutions:

    • Dissolve 4-Acetyl-3-aminobenzoic acid in a suitable solvent (e.g., DMSO) to create a stock solution.

    • Perform serial two-fold dilutions of the stock solution in CAMHB in a 96-well microtiter plate to achieve the desired concentration range.

  • Inoculation and Incubation:

    • Add the prepared bacterial inoculum to each well of the microtiter plate containing the compound dilutions.

    • Include a positive control (bacteria in broth without the compound) and a negative control (broth only).

    • Incubate the plate at 35 ± 2 °C for 18-24 hours.

  • Determination of MIC:

    • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacterium.

Cholinesterase Inhibition Assay: Ellman's Method

This colorimetric assay measures the activity of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).

  • Reagent Preparation:

    • Phosphate Buffer (0.1 M, pH 8.0).

    • DTNB (Ellman's reagent) solution (10 mM in phosphate buffer).

    • Acetylthiocholine iodide (ATCI) or Butyrylthiocholine iodide (BTCI) substrate solution (14 mM in deionized water).

    • AChE or BChE enzyme solution (1 U/mL in phosphate buffer).

    • Test compound solutions at various concentrations.

  • Assay Procedure (96-well plate format):

    • To each well, add 140 µL of phosphate buffer.

    • Add 10 µL of the test compound solution (or buffer for control).

    • Add 10 µL of the AChE or BChE enzyme solution.

    • Incubate the plate for 10 minutes at 25 °C.

    • Add 10 µL of the DTNB solution to each well.

    • Initiate the reaction by adding 10 µL of the ATCI or BTCI substrate solution.

  • Measurement and Calculation:

    • Immediately measure the absorbance at 412 nm at regular intervals for 10-15 minutes using a microplate reader.

    • Calculate the rate of reaction (change in absorbance per minute).

    • The percentage of inhibition is calculated as: (1 - (Rate of sample / Rate of control)) * 100.

    • The IC50 value can be determined by plotting the percentage of inhibition against the logarithm of the compound concentration.

Anti-inflammatory Activity: Measurement of Cytokines in Cell Culture

This protocol uses an Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) produced by macrophages.

  • Cell Culture and Stimulation:

    • Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere overnight.

    • Pre-treat the cells with various concentrations of 4-Acetyl-3-aminobenzoic acid for 1 hour.

    • Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce an inflammatory response.

  • Sample Collection:

    • Collect the cell culture supernatants.

  • ELISA Procedure (using a commercial kit):

    • Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-TNF-α).

    • Wash the plate and block non-specific binding sites.

    • Add the collected cell culture supernatants and a series of known standards to the wells and incubate.

    • Wash the plate and add a biotinylated detection antibody specific for the cytokine.

    • Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate.

    • Wash the plate and add a TMB substrate solution. The HRP will catalyze a color change.

    • Stop the reaction with a stop solution (e.g., sulfuric acid).

  • Measurement and Quantification:

    • Measure the absorbance at 450 nm using a microplate reader.

    • Generate a standard curve using the absorbance values of the known standards.

    • Determine the concentration of the cytokine in the samples by interpolating their absorbance values on the standard curve.

Conclusion and Future Directions

This guide provides a comprehensive framework for initiating mechanistic studies on 4-Acetyl-3-aminobenzoic acid. By leveraging the extensive knowledge base of its parent compound, PABA, and other derivatives, we have formulated testable hypotheses regarding its potential antimicrobial, anti-inflammatory, and cholinesterase-inhibiting activities. The detailed experimental protocols provided herein offer a clear path for researchers to systematically investigate these potential biological actions.

Future research should focus on a multi-faceted approach. Positive results in the primary screening assays should be followed by more in-depth mechanistic studies, such as determining the specific molecular targets and elucidating the downstream effects on cellular signaling pathways. For instance, if antimicrobial activity is confirmed, further studies could investigate its effect on bacterial membrane integrity or its potential to inhibit other essential bacterial enzymes. Similarly, if anti-inflammatory properties are observed, investigating its impact on the expression of a wider range of inflammatory mediators and its effects on other signaling pathways would be warranted.

The exploration of 4-Acetyl-3-aminobenzoic acid and its analogs holds the potential to uncover novel therapeutic agents with unique mechanisms of action. The systematic and rigorous approach outlined in this guide will be instrumental in unlocking this potential and advancing our understanding of the intricate relationship between chemical structure and biological function.

References

  • Jampilek, J., & Kralova, K. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Biomolecules, 10(1), 9. [Link]

  • Anwar, S., et al. (2022). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Molecules, 27(15), 4983. [Link]

  • Correa-Basurto, J., et al. (2005). p-Aminobenzoic acid derivatives as acetylcholinesterase inhibitors. European Journal of Medicinal Chemistry, 40(7), 732-735. [Link]

  • Liu, Y., et al. (2022). A Structure–Activity Relationship Study of the Inhibition of α-Amylase by Benzoic Acid and Its Derivatives. Molecules, 27(9), 2967. [Link]

  • Wikipedia contributors. (2024). 4-Aminobenzoic acid. In Wikipedia, The Free Encyclopedia. [Link]

  • Wood, W. B. (1942). STUDIES ON THE ANTIBACTERIAL ACTION OF THE SULFONAMIDE DRUGS: I. THE RELATION OF p-AMINOBENZOIC ACID TO THE MECHANISM OF BACTERIOSTASIS. The Journal of experimental medicine, 75(4), 369–381. [Link]

  • Jampilek, J., & Kralova, K. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Biomolecules, 10(1), 9. [Link]

  • Anwar, S., et al. (2022). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Molecules, 27(15), 4983. [Link]

  • National Center for Biotechnology Information. (n.d.). Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants. In NCBI Bookshelf. [Link]

  • Liu, T., et al. (2017). The Nuclear Factor NF-κB Pathway in Inflammation. Cold Spring Harbor perspectives in biology, 9(6), a023591. [Link]

  • ResearchGate. (n.d.). Antimicrobial activity of prepared complexes, 2-aminobenzoic acid and bioactive ligands characterized by the values of IC50 and MIC (mmol dm-3). [Link]

  • Al-Ostath, A., et al. (2021). Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review. Journal of Inflammation Research, 14, 6339–6360. [Link]

  • Khan, I., et al. (2021). Aminobenzoic acid derivatives as antioxidants and cholinesterase inhibitors; synthesis, biological evaluation and molecular docking studies. Journal of Molecular Structure, 1225, 129113. [Link]

  • RCSB PDB. (n.d.). Folate Synthesis. In PDB-101. [Link]

  • Patel, A. B., et al. (2023). Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman's method. Public Health Toxicology, 3(3), 14. [Link]

  • Bio-protocol. (n.d.). Acetylcholinesterase Inhibition Assay. [Link]

  • dos Santos, T. C., et al. (2011). Cholinesterase assay by an efficient fixed time endpoint method. Analytical Biochemistry, 416(2), 221-223. [Link]

  • Creative Diagnostics. (n.d.). The NF-κB Signaling Pathway. [Link]

  • ResearchGate. (n.d.). Pathway of de novo bacterial biosynthesis of folate. [Link]

  • Jampilek, J., & Kralova, K. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Biomolecules, 10(1), 9. [Link]

  • Trujillo-Ferrara, J., et al. (2003). Synthesis, anticholinesterase activity and structure-activity relationships of m-Aminobenzoic acid derivatives. Bioorganic & medicinal chemistry letters, 13(10), 1825–1827. [Link]

  • ResearchGate. (n.d.). NF-κB inflammation signaling pathway diagram. [Link]

  • Szałek, A., et al. (2022). Anti-Inflammatory Activity of 1,2-Benzothiazine 1,1-Dioxide Derivatives. Molecules, 27(21), 7215. [Link]

  • YouTube. (2023). Folic Acid Metabolism | Folate Cycle. [Link]

  • Kumar, A., et al. (2013). Anti-inflammatory agents of the carbamoylmethyl ester class: synthesis, characterization, and pharmacological evaluation. International journal of medicinal chemistry, 2013, 197825. [Link]

  • Hergenrother, P. J., et al. (2021). Selective Permeabilization of Gram-Negative Bacterial Membranes Using Multivalent Peptide Constructs for Antibiotic Sensitization. ACS infectious diseases, 7(4), 856–865. [Link]

  • Orhan, I. E., et al. (2022). Natural Inhibitors of Cholinesterases: Chemistry, Structure–Activity and Methods of Their Analysis. Molecules, 27(19), 6296. [Link]

  • Creative Diagnostics. (n.d.). The NF-κB Signaling Pathway. [Link]

  • World Health Organization. (2018). Utility of the Biosynthetic Folate Pathway for Targets in Antimicrobial Discovery. [Link]

  • Bustamam, A., et al. (2022). EVALUATION QUANTITATIVE STRUCTURE-ACTIVITY RELATIONSHIP (QSAR) USING ENSEMBLE LEARNING METHODS ON ACETYLCHOLINESTERASE INHIBITOR. Indonesian Journal of Computing, Engineering and Design (IJoCED), 4(1), 1-10. [Link]

  • YouTube. (2021). Lecture 12, concept 15: Quantitative structure-activity relationship (QSAR) tries to predict drugs. [Link]

  • ResearchGate. (n.d.). Summarized pathway of folic acid metabolism, including bacterial de novo synthesis, reduction and TS-mediated feedback loop. [Link]

Sources

Safety & Regulatory Compliance

Safety

4-Acetyl-3-aminobenzoic Acid: Safe Handling &amp; Disposal Protocol

Topic: 4-Acetyl-3-aminobenzoic acid proper disposal procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Chemical Safety Officers, Drug Development Scientists[1][2][3] [1][2][3] Executive...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 4-Acetyl-3-aminobenzoic acid proper disposal procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Chemical Safety Officers, Drug Development Scientists[1][2][3]

[1][2][3]

Executive Summary & Chemical Identity

Immediate Action Required: This compound is a functionalized aromatic intermediate containing three distinct reactive groups: a carboxylic acid, a primary amine, and a ketone.[2][3] While often handled as a standard organic solid, its mixed functionality requires specific segregation to prevent accidental derivatization or exothermic oxidation in waste streams.[2][3]

Crucial Identity Verification: Before disposal, verify the exact structure. Nomenclature in this class is often confused.

  • Target Compound: 4-Acetyl-3-aminobenzoic acid (Ketone derivative).[1][2][3][4][5][6][7][8]

    • Structure: Benzene ring with -COOH (pos 1), -NH2 (pos 3), and -C(=O)CH3 (pos 4).[1][2][3]

  • Common Confusion: 4-Acetamido-3-aminobenzoic acid (Amide derivative).[1][2][3]

    • Note: The disposal protocols below apply to both variants due to shared functional group hazards, but accurate CAS documentation is required for the waste manifest.

Hazard Characterization (Pre-Disposal)

Treat this substance as a Hazardous Chemical Waste . Do not dispose of in municipal trash or down the drain.[2][3]

PropertySpecificationOperational Implication
Physical State Solid (Yellow to tan powder)Risk of combustible dust generation during transfer.[1][2][3]
GHS Classification Skin Irrit. 2, Eye Irrit. 2, STOT SE 3Requires full PPE (Nitrile gloves, safety glasses, N95/P100 mask if dusting).[1][2]
Reactivity Incompatible with Strong Oxidizers The amine group is susceptible to rapid, exothermic oxidation.[1]
Solubility Low in water; Soluble in DMSO/MethanolIf dissolved, waste stream changes from "Solid" to "Flammable Liquid".[1]
Segregation & Compatibility Strategy

The "Why" Behind the Protocol: As a Senior Application Scientist, I emphasize segregation not just for compliance, but to prevent "trash can chemistry." The primary amine on this molecule is nucleophilic; mixing it with acid chlorides, anhydrides, or strong oxidizers in a waste container can trigger uncontrolled reactions or toxic gas evolution.[2][3]

Segregation Rules:

  • DO NOT MIX WITH: Nitric acid, Peroxides, Permanganates, or Acid Chlorides.[2][3]

  • ACCEPTABLE MIX: Can be bulked with other non-halogenated organic solids (e.g., benzoic acid derivatives) destined for incineration.[2][3]

Step-by-Step Disposal Procedures
Scenario A: Solid Waste (Pure Powder)

Most common scenario for expired shelf-life or excess reagent.[1][2][3]

  • Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or Amber Glass jar.[2][3] Avoid metal containers if the powder is damp or acidic.[2][3]

  • Labeling: Apply a hazardous waste label.

    • Chemical Name: "4-Acetyl-3-aminobenzoic acid" (Do not use abbreviations).[1][2][3][4][5][6][7][8]

    • Hazards: Check "Irritant" and "Toxic".[2][3]

  • Bulking: If your facility uses "Lab Packs" (55-gallon drums filled with smaller containers), this jar can be packed with other Solid Organic Non-Halogenated wastes.

  • Final Disposition: Incineration (High temperature) is the required method to ensure complete destruction of the aromatic ring.[2][3]

Scenario B: Solution Waste (Reaction Mixtures)

Common in HPLC waste or synthesis mother liquor.[2][3]

  • Solvent Assessment: Identify the carrier solvent (e.g., DMSO, Methanol, Ethyl Acetate).[2][3]

  • Stream Selection:

    • If in Methanol/EtAc: Dispose in Flammable Organic Solvent waste.[2][3]

    • If in DMSO/Water: Dispose in Non-Halogenated Organic waste.[2][3]

  • pH Check: If the solution was acidified or basified during workup, ensure the waste stream pH is compatible with the carboy (usually pH 4-10 is safe for standard solvent drums; extremes require a separate corrosive stream).[2][3]

Decision Logic & Workflow

The following diagram illustrates the operational decision tree for disposing of 4-Acetyl-3-aminobenzoic acid.

DisposalWorkflow Start Waste: 4-Acetyl-3-aminobenzoic acid StateCheck Determine Physical State Start->StateCheck SolidPath Solid / Powder StateCheck->SolidPath LiquidPath Dissolved in Solvent StateCheck->LiquidPath Segregation Segregation Check: Isolate from Oxidizers SolidPath->Segregation LiquidPath->Segregation ContainerSolid Container: HDPE Jar or Glass (Lab Pack) Segregation->ContainerSolid If Solid ContainerLiquid Container: Solvent Carboy (Flammable/Non-Hal) Segregation->ContainerLiquid If Liquid Labeling Labeling: Full Chemical Name + 'Irritant' ContainerSolid->Labeling ContainerLiquid->Labeling FinalDisp Final Disposal: High-Temp Incineration Labeling->FinalDisp

Figure 1: Operational decision tree for the segregation and packaging of 4-Acetyl-3-aminobenzoic acid waste.

Emergency Contingencies
  • Spill Response (Solid):

    • Isolate: Mark the area.[2][3]

    • PPE: Wear nitrile gloves, safety goggles, and an N95 dust mask.[2][3]

    • Containment: Do not dry sweep if dust generation is likely.[2][3] Cover with a damp paper towel or use a HEPA vacuum.[2][3]

    • Clean Up: Scoop material into a waste jar. Wipe surface with water and detergent.[2][3]

  • Accidental Exposure:

    • Eye Contact: Flush immediately with water for 15 minutes.[2][3] The acid functionality can cause stinging and irritation.[2][3]

    • Skin Contact: Wash with soap and water.[2][3] The amine component may cause sensitization in rare cases; monitor for redness.[2][3]

Regulatory Context (RCRA)

In the United States, this compound is not typically a "P-listed" (Acute Hazardous) or "U-listed" (Toxic) waste by specific name under 40 CFR 261.[1][2][3]33. However, it is regulated based on characteristics :

  • Waste Code: Likely D001 (Ignitable) if in flammable solvent, or simply classified as Non-Regulated Chemical Waste (if solid) depending on state regulations.[2][3]

  • Best Practice: Despite the lack of a specific RCRA code, always manage as hazardous chemical waste due to its bioactive nature as a drug intermediate.[2][3]

References
  • PubChem. (n.d.).[2][3] 4-(Acetylamino)-3-aminobenzoic acid (Compound Summary). National Library of Medicine.[2][3] Retrieved from [Link][1][2][3]

    • Note: Used for functional group verific
  • U.S. Environmental Protection Agency (EPA). (2023).[2][3] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

  • Note: General reference for organic solid segreg

Sources

© Copyright 2026 BenchChem. All Rights Reserved.